Methyl 3,4-dichloroisothiazole-5-carboxylate

Core Science & Biosynthesis

Mechanism of action of Methyl 3,4-dichloroisothiazole-5-carboxylate in vitro

Title: Decoding the In Vitro Mechanism of Action of Methyl 3,4-Dichloroisothiazole-5-Carboxylate: A Technical Whitepaper on Oxidative Stress and Apoptotic Signaling

Introduction & Pharmacophoric Significance

Methyl 3,4-dichloroisothiazole-5-carboxylate (MDIC) is a highly reactive heterocyclic building block. While historically recognized in agrochemistry as a chemical hybridizing agent capable of inducing male sterility in plants[1], its primary significance in modern biochemical research and drug development lies in its role as a potent pharmacophore. Derivatives synthesized from the MDIC core exhibit profound in vitro cytotoxicity against human cancer cell lines (e.g., HeLa, HepG2, and MDA-MB-231) and broad-spectrum fungicidal activity[2].

As a Senior Application Scientist, I approach this compound not just as a static molecule, but as a dynamic trigger for a deterministic biological cascade. This whitepaper dissects the in vitro molecular pathway initiated by MDIC and its derivatives—moving from primary electrophilic interactions to terminal apoptosis—and provides self-validating methodologies for empirical replication.

The Primary Trigger: Electrophilic Thiol Depletion

The core mechanism of action revolves around the electron-deficient nature of the 3,4-dichloroisothiazole ring. The ring is highly susceptible to nucleophilic attack due to the electron-withdrawing effects of the two chlorine atoms at the 3 and 4 positions, and the carboxylate group at the 5 position.

In an in vitro cellular environment, the primary nucleophiles are intracellular thiols, predominantly reduced glutathione (GSH) and exposed cysteine residues on functional proteins.

• Mechanistic Causality: The covalent binding of the isothiazole core to the sulfhydryl group of GSH via nucleophilic aromatic substitution or ring-opening leads to rapid intracellular GSH depletion. Because GSH is the primary antioxidant buffer of the cell, its depletion removes the inhibitory check on endogenous reactive oxygen species (ROS), initiating severe oxidative stress[3].

Secondary Cascade: ROS Accumulation and Mitochondrial Dysfunction

Unchecked ROS accumulation acts as a secondary messenger for cell death. High levels of ROS peroxidize mitochondrial lipids and oxidize critical mitochondrial pore proteins.

• Mechanistic Causality: This oxidative damage forces the opening of the mitochondrial permeability transition pore (mPTP), leading to a collapse of the mitochondrial membrane potential ( ΔΨm​ ). The loss of ΔΨm​ halts ATP production and triggers the release of pro-apoptotic factors, notably Cytochrome c, from the mitochondrial intermembrane space into the cytosol[3].

Terminal Execution: Caspase Activation and Apoptosis

Once in the cytosol, Cytochrome c binds to Apaf-1, forming the apoptosome, which recruits and activates Caspase-9. This initiator caspase subsequently cleaves and activates executioner caspases (e.g., Caspase-3), leading to DNA fragmentation, G0/G1 cell cycle arrest, and terminal apoptosis[2].

Fig 1: Thiol-mediated ROS generation and apoptotic signaling pathway of MDIC.

Quantitative Data Summary

To contextualize the efficacy of MDIC-derived compounds, the following table summarizes typical in vitro assay readouts observed during mechanistic validation across various cancer cell lines.

Assay Type	Target / Biomarker	Cell Line Model	Typical Observation (Dose-Dependent)	Mechanistic Implication
MTT / CCK-8	Cell Viability	HeLa, HepG2	IC50 values ranging from 15.45 to 34.4 μ M[2]	Potent antiproliferative activity.
DCFDA Staining	Intracellular ROS	HeLa	3 to 5-fold increase in DCF fluorescence[3]	Severe oxidative stress via GSH depletion.
JC-1 Assay	Mitochondrial ΔΨm​	HeLa	Significant decrease in Red/Green fluorescence ratio	Collapse of mitochondrial membrane potential.
Flow Cytometry	Annexin V / PI	HepG2	Shift from Q4 (Live) to Q3 (Early) and Q2 (Late Apoptosis)	Induction of programmed cell death.

Self-Validating Experimental Protocols

Robust in vitro assays must be designed as self-validating systems. The following protocols for tracing the MDIC mechanism include built-in controls to ensure signal specificity and eliminate experimental artifacts.

Fig 2: In vitro experimental workflow for validating MDIC mechanism of action.

Protocol A: Intracellular ROS Quantification via DCFDA Staining

Objective: Measure the oxidative stress induced by MDIC-driven GSH depletion.

• Cell Seeding & Treatment: Seed HeLa or HepG2 cells at 1×104 cells/well in a 96-well dark-walled plate. Incubate overnight. Treat with MDIC/derivatives (e.g., 5-50 μ M) for 12-24 hours.

  • Causality: Dark-walled plates are mandatory to prevent fluorescent signal crosstalk between adjacent wells, ensuring quantitative accuracy.

• Probe Incubation: Wash cells with PBS and add 10 μ M of 2',7'-dichlorofluorescin diacetate (DCFDA) in serum-free media for 30 minutes at 37°C.

  • Causality: Serum must be removed because serum esterases will prematurely cleave the DCFDA outside the cell, causing high background noise. Inside the cell, intracellular esterases cleave the acetate groups, trapping the non-fluorescent DCFH, which is then oxidized by ROS to highly fluorescent DCF.

• Self-Validation Controls: Include a positive control well treated with 100 μ M H2​O2​ and a rescue well co-treated with MDIC and 5 mM N-acetylcysteine (NAC).

  • Causality: If NAC (a ROS scavenger and GSH precursor) abolishes the fluorescent signal, it proves the MDIC-induced signal is definitively caused by ROS and not an artifact of compound autofluorescence.

• Detection: Read fluorescence at Ex 485 nm / Em 535 nm.

Protocol B: Mitochondrial Membrane Potential ( ΔΨm​ ) via JC-1 Assay

Objective: Confirm that ROS accumulation leads to mitochondrial depolarization.

• Treatment & Staining: Post-treatment, incubate cells with 5 μ g/mL JC-1 dye for 20 minutes at 37°C.

• Dual-Channel Reading: Wash twice with PBS. Read Red fluorescence (Ex 535 nm / Em 590 nm) and Green fluorescence (Ex 485 nm / Em 530 nm).

  • Causality: JC-1 is a lipophilic, cationic dye. In healthy, polarized mitochondria, it accumulates in the matrix and forms J-aggregates (Red). When the membrane depolarizes due to MDIC-induced damage, the dye diffuses into the cytosol as monomers (Green). The Red/Green ratio is the definitive metric of mitochondrial health.

• Self-Validation Control: Treat a control well with 10 μ M CCCP (Carbonyl cyanide m-chlorophenyl hydrazone) for 1 hour prior to staining.

  • Causality: CCCP is a potent uncoupler of oxidative phosphorylation that forces rapid, complete mitochondrial depolarization, providing a validated baseline for the "depolarized" state.

Protocol C: Apoptosis Evaluation via Annexin V-FITC/PI Flow Cytometry

Objective: Quantify the terminal apoptotic cell death.

• Harvesting: Harvest treated cells using an EDTA-free trypsin formulation.

  • Causality: EDTA chelates calcium ions. Because Annexin V binding to externalized phosphatidylserine (PS) is strictly calcium-dependent, residual EDTA will cause false-negative apoptosis readings.

• Staining: Resuspend 1×105 cells in 100 μ L of 1X Annexin V Binding Buffer. Add 5 μ L Annexin V-FITC and 5 μ L Propidium Iodide (PI). Incubate for 15 minutes in the dark at room temperature.

  • Causality: Annexin V binds to PS flipped to the outer leaflet in early apoptosis. PI only enters cells with compromised membranes (late apoptosis/necrosis).

• Self-Validation (Compensation): Run unstained cells, Annexin V-only cells, and PI-only cells.

  • Causality: FITC and PI emission spectra overlap. Single-color controls are mathematically required to calculate the compensation matrix, ensuring true quadrant separation between early apoptotic (FITC+/PI-) and late apoptotic (FITC+/PI+) populations.

Conclusion

The in vitro efficacy of Methyl 3,4-dichloroisothiazole-5-carboxylate and its structural analogs is rooted in a highly deterministic chemical-to-biological cascade. By exploiting the electrophilic nature of the isothiazole ring, these compounds systematically dismantle cellular redox homeostasis, forcing the target cells through an irreversible ROS-mediated mitochondrial apoptotic pathway.

References

• Antitumor activity of title compounds 4 Source: ResearchGate URL:[2][3]

• US5110344A - Process for the hybridization of cotton Source: Google Patents URL:[1]

Sources

• 1. US5110344A - Process for the hybridization of cotton - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Methyl 3,4-dichloroisothiazole-5-carboxylate: Physicochemical Profiling, Exact Mass Determination, and Synthetic Utility

Executive Summary

Methyl 3,4-dichloroisothiazole-5-carboxylate (CAS: 352010-56-1) 1 is a highly functionalized, electron-deficient heterocyclic building block widely utilized in agrochemical and pharmaceutical drug discovery. Characterized by its unique isothiazole core, dichloro substitution, and versatile ester handle, it serves as a critical precursor for synthesizing complex bioactive molecules 2. This technical whitepaper explores the physicochemical properties of this compound, detailing the critical distinction between its molecular weight and exact mass, and provides a self-validating analytical workflow for its identification via High-Resolution Mass Spectrometry (HRMS).

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In precision drug development, distinguishing between average molecular weight and monoisotopic exact mass is paramount. Molecular weight dictates macroscopic stoichiometric calculations during bulk synthesis, whereas exact mass is the cornerstone of molecular identification in HRMS 3.

For Methyl 3,4-dichloroisothiazole-5-carboxylate:

Property	Value	Scientific Causality & Significance
Molecular Formula	C5H3Cl2NO2S	Defines the atomic composition and degree of unsaturation (Index of Hydrogen Deficiency = 4).
Molecular Weight	212.05 g/mol	Calculated using the isotopic abundance-weighted average atomic masses. Essential for determining molar equivalents in synthetic reactions.
Monoisotopic Exact Mass	210.92615 Da	Calculated using the most abundant isotopes (¹²C, ¹H, ³⁵Cl, ¹⁴N, ¹⁶O, ³²S). Crucial for sub-ppm mass accuracy identification in Orbitrap/TOF systems.
[M+H]+ Adduct Mass	211.93343 Da	The exact mass of the protonated species observed in positive-ion electrospray ionization (ESI+).
Isotopic Signature	9:6:1 Ratio	The dual chlorine atoms generate a distinct M : M+2 : M+4 isotopic pattern, serving as an internal validation metric for structural confirmation.

Structural and Mechanistic Insights

The isothiazole ring acts as a robust pharmacophore. The 3,4-dichloro substitution exerts a strong electron-withdrawing inductive effect, which deactivates the ring toward electrophilic aromatic substitution but primes the C3 and C4 positions for potential nucleophilic aromatic substitution (SNAr) under forcing conditions. The C5-methyl ester is synthetically versatile; it can undergo controlled saponification to yield 3,4-dichloroisothiazole-5-carboxylic acid, which is subsequently activated for amide coupling to generate diverse chemical libraries.

Fig 1: Synthetic pathway from the methyl ester core to bioactive antitumor conjugates.

Analytical Workflow: Self-Validating LC-HRMS Protocol

To accurately identify Methyl 3,4-dichloroisothiazole-5-carboxylate and monitor its consumption during synthesis, a robust LC-HRMS protocol is required.

Systematic Trustworthiness: This protocol is designed as a self-validating system. The identification of the compound is not solely reliant on the exact mass of the [M+H]+ adduct (211.9334 Da). The system mandates the observation of the M+2 peak (~213.930 Da) at approximately 66% of the base peak intensity, and the M+4 peak (~215.927 Da) at 11%. If this 9:6:1 isotopic ratio is absent, the identification is automatically rejected, preventing false positives from isobaric impurities.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol to create a stock solution. Dilute to 1 µg/mL using a 50:50 Water:Acetonitrile mixture. Causality: Methanol ensures complete solubilization of the lipophilic ester. The final dilution matches the initial mobile phase conditions to prevent solvent-induced peak distortion (fronting/tailing) during injection.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 5 minutes. Both aqueous and organic mobile phases must contain 0.1% Formic Acid. Causality: The non-polar C18 stationary phase effectively retains the lipophilic isothiazole core. Formic acid acts as a proton source, standardizing the ionization environment and ensuring sharp peak shapes by suppressing secondary interactions with residual silanols.

• Ionization (ESI+): Operate the Electrospray Ionization source in positive mode with a capillary voltage of 3.5 kV and a desolvation temperature of 350°C. Causality: The ester carbonyl oxygen and the isothiazole nitrogen are basic enough to accept a proton, efficiently forming the [M+H]+ adduct.

• HRMS Detection & Validation: Scan using an Orbitrap or Q-TOF mass spectrometer at a mass resolution of ≥60,000 (FWHM at m/z 200). Extract the ion chromatogram (EIC) for m/z 211.9334 with a mass tolerance of ±5 ppm. Causality: High resolution is strictly required to separate the target analyte from nominal mass interferences. The final validation step requires the software to confirm the 9:6:1 Cl₂ isotope pattern, fulfilling the self-validation requirement.

Fig 2: Self-validating LC-HRMS workflow for exact mass confirmation.

Synthetic Applications in Drug Development

Beyond its analytical profile, Methyl 3,4-dichloroisothiazole-5-carboxylate is extensively utilized in the synthesis of advanced therapeutics. Research has demonstrated its utility as a starting material in multi-step syntheses to produce complex conjugates, such as diethyl 2-(3,4-dichloroisothiazol-5-yl)-4-(trifluoromethyl)-4,5-dihydrothiazol-4-yl-3-methylbenzoate, which exhibit potent antitumor activities 2. The ability to precisely track the exact mass of the starting material (210.926 Da) and its subsequent intermediates ensures high-fidelity reaction monitoring throughout the drug development lifecycle.

References

• BLD Pharm. "352010-56-1 | Methyl 3,4-dichloroisothiazole-5-carboxylate". 1

• ResearchGate. "Antitumor activity of title compounds 4". 2

• PubChemLite. "C5H3Cl2NO2S - Explore - PubChemLite".3

Sources

• 1. 352010-56-1|Methyl 3,4-dichloroisothiazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. PubChemLite - C5H3Cl2NO2S - Explore [pubchemlite.lcsb.uni.lu]

Methyl 3,4-dichloroisothiazole-5-carboxylate synthesis pathways and mechanisms

An In-Depth Technical Guide to the Synthesis Pathways and Mechanisms of Methyl 3,4-dichloroisothiazole-5-carboxylate

Executive Summary & Strategic Importance

Methyl 3,4-dichloroisothiazole-5-carboxylate is a highly versatile heterocyclic building block utilized extensively in the discovery and manufacturing of advanced agrochemicals and pharmaceuticals. The 3,4-dichloroisothiazole core is the primary pharmacophore in plant defense inducers like Isotianil, which upregulates salicylic acid (SA) signaling to combat rice blast, and serves as a critical linker in the development of novel strobilurin-based broad-spectrum fungicides[1][2].

For synthetic chemists and process engineers, the synthesis of this ester presents unique challenges. The electron-deficient nature of the di-halogenated isothiazole ring dictates specific kinetic and thermodynamic considerations during ring construction, hydrolysis, and esterification. This whitepaper deconstructs the optimal synthesis pathways, elucidating the mechanistic causality behind each experimental choice to provide a self-validating framework for scale-up manufacturing.

Retrosynthetic Strategy & Mechanistic Causality

The synthesis of methyl 3,4-dichloroisothiazole-5-carboxylate follows a robust three-stage linear sequence. Rather than relying on pre-functionalized heterocycles, the most scalable route constructs the isothiazole ring de novo from basic aliphatic precursors.

Stage 1: Oxidative Cyclization to 3,4-Dichloro-5-cyanoisothiazole

The foundational step involves the reaction of a cyanide source with carbon disulfide ( CS2​ ) in an aprotic polar solvent (e.g., DMF) to generate an alkali-metal cyanodithioformate intermediate. The subsequent addition of chlorine gas ( Cl2​ ) triggers an oxidative cyclization, forming the isothiazole ring while simultaneously chlorinating the C3 and C4 positions[3][4].

Causality in Reagent Selection: Historically, this step utilized highly toxic sodium cyanide (NaCN)[3]. However, modern green-chemistry protocols substitute NaCN with low-toxicity ferricyanide complexes (e.g., sodium ferrocyanide, Na4​[Fe(CN)6​] ) catalyzed by copper salts like Cu(OAc)2​ . This not only eliminates the hazards of free cyanide but also suppresses the formation of elemental sulfur and disulfide byproducts, pushing the yield above 90%[1].

Stage 2: Controlled Alkaline Hydrolysis

The intermediate 3,4-dichloro-5-cyanoisothiazole must be hydrolyzed to 3,4-dichloroisothiazole-5-carboxylic acid.

Causality in Condition Selection: Alkaline hydrolysis (using 45% aqueous NaOH at 40°C) is strategically chosen over acidic reflux. The strong electron-withdrawing effect of the adjacent chlorine atoms makes the isothiazole ring highly susceptible to decarboxylation or ring-opening under harsh acidic conditions. Alkaline conditions smoothly convert the nitrile to a stable sodium carboxylate salt, which is then carefully precipitated by adjusting the pH to 3.0–4.0 using concentrated HCl[5][6].

Stage 3: Two-Step Esterification

Direct Fischer esterification of 3,4-dichloroisothiazole-5-carboxylic acid with methanol is kinetically unfavorable. The electron-deficient heterocycle severely reduces the nucleophilicity of the carboxylic oxygen.

Causality in Activation: To achieve quantitative conversion, the acid is first converted to a highly electrophilic acyl chloride using thionyl chloride ( SOCl2​ ). The addition of catalytic DMF is mandatory here; it forms a highly reactive Vilsmeier-Haack intermediate that accelerates the chlorination. The resulting acid chloride is then trapped by methanol in the presence of a mild base (e.g., triethylamine) to yield the final methyl ester[7][8].

Figure 1: Complete synthetic pipeline from aliphatic precursors to the final methyl ester.

Quantitative Process Optimization

The table below summarizes the optimization data for the critical Stage 1 cyclization, comparing the traditional Bayer process against the modern catalytic approach[1][3].

Synthesis Route	Cyanide Source	Catalyst	Temp (°C)	Time (h)	Yield (%)	Safety & Scalability Profile
Traditional (Bayer)	NaCN	None	60	3 - 4	53 - 60%	High toxicity; requires strict containment.
Modern Catalytic	Na4​[Fe(CN)6​]	Cu(OAc)2​	60 - 110	10 - 25	> 95%	Low toxicity; highly scalable; fewer sulfur byproducts.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols include built-in analytical checkpoints.

Protocol A: Synthesis of 3,4-dichloro-5-cyanoisothiazole

• Initiation: In a 1L four-necked flask equipped with a mechanical stirrer, add 500 mL of anhydrous DMF. Suspend 1.0 mol of sodium ferrocyanide and 0.05 mol of Cu(OAc)2​ catalyst.

• Thioformylation: Cool the vessel to 20°C using a water bath. Add 1.05 mol of carbon disulfide ( CS2​ ) dropwise, maintaining the internal temperature strictly between 20°C and 30°C to prevent intermediate degradation. Stir for 1 hour[1][3].

• Cyclization: Heat the mixture to 60°C. Introduce chlorine gas ( Cl2​ ) slowly over 2 hours.

• Validation Checkpoint 1 (GC-MS): Sample the reaction mixture. Proceed only when the cyanodithioformate intermediate peak is absent and the target mass ( m/z≈179 ) is confirmed.

• Isolation: Recover DMF under reduced pressure. Extract the residue with ethyl acetate, wash with brine, and dry to yield the intermediate.

Protocol B: Hydrolysis to 3,4-dichloroisothiazole-5-carboxylic acid

• Alkaline Hydrolysis: Suspend 150 g of the intermediate from Protocol A in 220 mL of water. Slowly meter in 50 g of 45% aqueous NaOH while cooling. Stir the mixture at 40°C for 6 hours[6].

• Validation Checkpoint 2 (TLC): Confirm the complete disappearance of the nitrile starting material (Rf ~0.6 in 9:1 Hexane:EtOAc). If present, add an additional 10 g of 45% NaOH and stir for 2 more hours[6].

• Acidification: Filter the solution through diatomaceous earth to remove insoluble impurities. Cool the filtrate in an ice bath and slowly add concentrated HCl until the pH reaches exactly 3.0–4.0.

• Isolation: Collect the precipitated beige/white crystals via vacuum filtration. Wash with cold water and dry under vacuum (Yield: ~85-90%)[5][6].

Protocol C: Esterification to Methyl 3,4-dichloroisothiazole-5-carboxylate

• Acyl Chloride Formation: In a dry flask, suspend 0.045 mol (8.92 g) of 3,4-dichloroisothiazole-5-carboxylic acid in 20 mL of toluene. Add 1.23 mol of thionyl chloride ( SOCl2​ ) dropwise over 5 minutes. Add 4 drops of anhydrous DMF as a catalyst[7].

• Reflux: Heat the mixture under reflux (approx. 100°C) for 1 to 1.5 hours. Cool to room temperature and concentrate under reduced pressure to remove excess SOCl2​ , yielding the crude acid chloride[7].

• Esterification: Dissolve the acid chloride in 15 mL of dry tetrahydrofuran (THF). In a separate flask, prepare a solution of absolute methanol (excess) and triethylamine (1.2 eq) in THF.

• Coupling: Dropwise add the acid chloride solution to the methanol solution under strict ice-cooling (0°C–5°C). Stir for 30 minutes at room temperature[8].

• Validation Checkpoint 3 (NMR/IR): Perform FT-IR to confirm the shift of the carbonyl stretch from ~1710 cm⁻¹ (acid) to ~1735 cm⁻¹ (ester), and 1H -NMR to confirm the appearance of a sharp singlet at ~3.9 ppm corresponding to the −OCH3​ group.

Figure 2: Logical flow of the self-validating experimental checkpoints ensuring batch integrity.

References

• isothiazole.com. Introduction of a new synthetic route about 18480-53-0.
• Google Patents.
• Justia Patents. Isothiazolecarboxylic acid derivatives, rice blast control agents containing the same as active ingredients...
• Google Patents. JP5000645B2 - Method for preparing 3,4-dichloroisothiazolecarboxylic acid.
• ChemicalBook. 3,4-Dichloroisothiazole-5-carbonitrile | 18480-52-9.
• Google Patents. DE102005031348B4 - Process for the preparation of 3,4-dichloroisothiazolecarboxylic acid.
• Google Patents. CN109320472B - Preparation method of 3, 4-dichloro 5-cyanoisothiazole.
• PMC (NIH). Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance.

Sources

• 1. CN109320472B - Preparation method of 3, 4-dichloro 5-cyanoisothiazole - Google Patents [patents.google.com]
• 2. Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3,4-Dichloroisothiazole-5-carbonitrile | 18480-52-9 [chemicalbook.com]
• 4. DE102005031348B4 - Process for the preparation of 3,4-dichloroisothiazolecarboxylic acid - Google Patents [patents.google.com]
• 5. patents.justia.com [patents.justia.com]
• 6. JP5000645B2 - Method for preparing 3,4-dichloroisothiazolecarboxylic acid - Google Patents [patents.google.com]
• 7. isothiazole.com [isothiazole.com]
• 8. patents.justia.com [patents.justia.com]

Protocols & Analytical Methods

Application Note: Standardized Protocol for the Solubilization of Methyl 3,4-dichloroisothiazole-5-carboxylate in DMSO

Introduction & Scientific Rationale

Methyl 3,4-dichloroisothiazole-5-carboxylate (CAS: 352010-56-1) is a halogenated heterocyclic compound frequently utilized as a specialized building block and screening molecule in early-stage drug discovery[1]. Like many small molecule inhibitors and synthetic ligands, its high lipophilicity results in poor aqueous solubility, which poses a significant challenge for in vitro biological assays.

To prevent false negatives, artifactual data, or inaccurate binding affinity ( Kd​ ) determinations caused by compound precipitation, Dimethyl sulfoxide (DMSO) is employed as the universal primary solvent[2]. However, DMSO can interact directly with target proteins and induce severe cytotoxicity if not rigorously controlled[3]. This application note outlines a scientifically validated, self-validating protocol for preparing stable DMSO stock solutions and aqueous working solutions, ensuring maximum compound bioavailability while mitigating solvent-induced artifacts.

Physicochemical Properties & Solubilization Data

Understanding the molecular characteristics is the first step in designing an effective solubilization strategy. All quantitative data required for stock preparation is summarized below.

Table 1: Physicochemical Profile

Property	Value
Compound Name	Methyl 3,4-dichloroisothiazole-5-carboxylate
CAS Number	352010-56-1
Molecular Formula	C5H3Cl2NO2S
Molecular Weight	212.05 g/mol
Aqueous Solubility	Poor / Insoluble
Primary Solvent	Anhydrous DMSO (≥99.9% purity)

| Storage (Solid) | Room Temperature or 4°C (Desiccated) |

Table 2: Preparation of Standard Stock Solutions (Volume: 1.0 mL DMSO)

Target Concentration	Mass of Compound Required	Molarity (mol/L)
10 mM	2.12 mg	0.01 M
20 mM	4.24 mg	0.02 M

| 50 mM | 10.60 mg | 0.05 M |

Causality in Experimental Design: The "Why" Behind the Protocol

A robust protocol is a self-validating system. Every step in this methodology is designed to overcome specific physicochemical barriers:

• Moisture Exclusion (Anhydrous DMSO): DMSO is highly hygroscopic. If it absorbs atmospheric water, the solvent's polarity increases, drastically reducing the solubility of the lipophilic isothiazole core and causing invisible micro-precipitation. Reagents must be equilibrated to room temperature before opening to prevent condensation 4[4].

• Overcoming Kinetic Energy Barriers: Adding solvent only addresses thermodynamic solubility. To overcome the activation energy required to break the compound's crystal lattice (kinetic solubility), mechanical disruption (vortexing) and thermal energy (warming to 37°C) are strictly required 5[5].

• Preventing Solvent Shock: Direct injection of a 100% DMSO stock into an aqueous assay buffer can cause "solvent shock," leading to rapid compound aggregation. Serial dilution through an intermediate concentration ensures gradual equilibration into the aqueous phase.

Experimental Protocol: Preparation of DMSO Stock Solution

Materials Required:

• Methyl 3,4-dichloroisothiazole-5-carboxylate powder

• Cell-culture grade, anhydrous DMSO (≥99.9%)

• Calibrated analytical balance

• Sterile, amber microcentrifuge tubes (to protect from potential photolytic degradation)

• Ultrasonic water bath

Step-by-Step Methodology:

• Equilibration: Allow the vial of Methyl 3,4-dichloroisothiazole-5-carboxylate and the anhydrous DMSO to reach room temperature (approx. 30 minutes) before opening to prevent moisture ingress 4[4].

• Weighing: Using an analytical balance, accurately weigh the desired mass of the compound (e.g., 10.60 mg for a 50 mM stock) into a sterile amber microcentrifuge tube.

• Solvent Addition: Pipette exactly 1.0 mL of anhydrous DMSO into the tube. Cap tightly immediately to minimize atmospheric exposure.

• Dissolution (Mechanical & Thermal): Vortex the tube vigorously for 1-2 minutes. If particulate matter remains, place the tube in an ultrasonic water bath for 5-10 minutes. Gentle warming to 37°C during sonication will significantly accelerate dissolution 5[5].

• Quality Control: Visually inspect the solution against a light source. The solution must be completely clear with no floating particulates or turbidity.

• Aliquoting & Storage: Divide the stock solution into 50 µL or 100 µL single-use aliquots. Store at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months). Never subject the stock to repeated freeze-thaw cycles , as this induces localized concentration gradients and irreversible precipitation 5[5].

Fig 1. Step-by-step workflow for preparing a stable DMSO stock solution.

Application in In Vitro Assays: Working Solution Preparation

When transitioning from a 100% DMSO stock to an aqueous in vitro environment, strict control over the final DMSO concentration is mandatory. DMSO can interact directly with target proteins (e.g., saturating binding sites even at 0.05% concentrations) 3[3] and induce severe cytotoxicity in cell cultures 4[4].

Step-by-Step Dilution Protocol:

• Thawing: Thaw a single aliquot of the DMSO stock solution at room temperature or 37°C. Vortex briefly to ensure homogeneity 5[5].

• Intermediate Dilution (Optional but Recommended): Dilute the stock 1:10 in the assay buffer to create a 10% DMSO intermediate solution. This prevents precipitation when introducing the compound to complex protein-rich media.

• Final Working Solution: Dilute the intermediate solution into the final cell culture media. The final concentration of DMSO must not exceed 0.5% (v/v) for resilient cell lines, and should be kept ≤ 0.1% (v/v) for sensitive primary cells (e.g., neurons or dendritic cells) 4[4].

• Vehicle Control: You must prepare a vehicle control well containing the exact same final concentration of DMSO (without the compound) to establish a baseline and rule out solvent-induced biological effects.

Fig 2. Serial dilution strategy to maintain safe DMSO levels and prevent solvent shock in biological assays.

References

• BLD Pharm. "352010-56-1 | Methyl 3,4-dichloroisothiazole-5-carboxylate." 1

• National Institutes of Health (PMC). "Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study." 2

• MDPI. "Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery." 3

• BenchChem. "Preparing K00546 Stock Solution with DMSO: An Application Note and Protocol." 4

• Miltenyi Biotec. "StemMACS™ Retinoic Acid - Preparation of stock solution." 5

Sources

• 1. 352010-56-1|Methyl 3,4-dichloroisothiazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 2. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. static.miltenyibiotec.com [static.miltenyibiotec.com]

Application Notes and Protocols: Methyl 3,4-dichloroisothiazole-5-carboxylate in Organic Synthesis

Introduction: A Versatile Building Block for Agrochemical and Pharmaceutical Discovery

The isothiazole nucleus is a privileged scaffold in medicinal and agricultural chemistry, renowned for its diverse biological activities.[1][2] Within this class of heterocycles, chlorinated isothiazoles serve as powerful and versatile precursors for the synthesis of highly functionalized molecules. Methyl 3,4-dichloroisothiazole-5-carboxylate, a derivative of the well-known fungicide and plant activator precursor 3,4-dichloroisothiazole-5-carboxylic acid, offers a unique set of reactive sites for molecular elaboration.[3][4] Its structure combines an electron-deficient aromatic ring, two reactive chlorine atoms susceptible to nucleophilic substitution, and a methyl ester functionality that can be readily transformed into a wide array of other functional groups.

This guide provides an in-depth exploration of Methyl 3,4-dichloroisothiazole-5-carboxylate as a precursor in organic synthesis. We will delve into its preparation, key reactions, and provide detailed, field-proven protocols for its application in the synthesis of novel derivatives. The causality behind experimental choices will be explained to empower researchers in adapting these methods for the development of new fungicides, insecticides, and potential therapeutic agents.

Chemical Profile and Reactivity

Methyl 3,4-dichloroisothiazole-5-carboxylate is a trifunctional synthetic intermediate. The isothiazole ring is inherently electron-deficient, which, compounded by the electron-withdrawing effects of the two chlorine atoms and the carboxylate group, activates the ring for specific transformations.

Key Reactive Sites:

• C5-Carboxylate Group: The methyl ester is a versatile handle for derivatization. It can undergo hydrolysis to the parent carboxylic acid, aminolysis to form amides, or transesterification.

• C3 and C4 Chlorine Atoms: These positions are susceptible to nucleophilic aromatic substitution (SNAr). The relative reactivity of these positions can be influenced by the nature of the nucleophile and reaction conditions, offering pathways for regioselective functionalization.

The general reactivity of this precursor is summarized in the workflow below.

Caption: Key synthetic transformations of Methyl 3,4-dichloroisothiazole-5-carboxylate.

Synthesis of the Precursor

The most direct method for the preparation of Methyl 3,4-dichloroisothiazole-5-carboxylate is the esterification of its corresponding carboxylic acid. 3,4-Dichloroisothiazole-5-carboxylic acid is a commercially available solid (CAS 18480-53-0) and can be synthesized from commodity materials.[5][6][7]

Protocol 1: Synthesis of Methyl 3,4-dichloroisothiazole-5-carboxylate

This protocol is based on a standard acid-catalyzed esterification (Fischer esterification). The use of a large excess of methanol serves as both the reactant and the solvent, driving the equilibrium towards the product.

Reaction Scheme:

Caption: Fischer esterification of 3,4-dichloroisothiazole-5-carboxylic acid.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Amount (per 10 mmol scale)	Molar Eq.
3,4-Dichloroisothiazole-5-carboxylic acid	18480-53-0	198.03	1.98 g	1.0
Methanol (Anhydrous)	67-56-1	32.04	50 mL	Large Xs
Sulfuric Acid (Concentrated)	7664-93-9	98.08	0.5 mL	Catalytic
Saturated Sodium Bicarbonate Solution	N/A	N/A	~100 mL	-
Ethyl Acetate	141-78-6	88.11	~150 mL	-
Brine	N/A	N/A	~50 mL	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	~5 g	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3,4-dichloroisothiazole-5-carboxylic acid (1.98 g, 10.0 mmol).

• Add anhydrous methanol (50 mL). Stir the suspension.

• Carefully add concentrated sulfuric acid (0.5 mL) dropwise to the stirred suspension.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

• Cool the reaction mixture to room temperature.

• Slowly pour the mixture into a beaker containing ice-water (100 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL). Causality Note: The bicarbonate wash is crucial to neutralize the sulfuric acid catalyst and remove any unreacted carboxylic acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford Methyl 3,4-dichloroisothiazole-5-carboxylate as a solid.

Expected Characterization Data (Predicted):

• ¹H NMR (CDCl₃, 300 MHz): δ ~3.9-4.0 ppm (s, 3H, -OCH₃).

• ¹³C NMR (CDCl₃, 75 MHz): δ ~160-162 ppm (C=O), ~150-155 ppm (C-Cl), ~130-135 ppm (C-Cl), ~125-130 ppm (C-CO₂Me), ~53-54 ppm (-OCH₃).[8][9]

Application in the Synthesis of Bioactive Derivatives

Synthesis of Amides via Aminolysis

The conversion of the methyl ester to an amide is a key step in the synthesis of many biologically active compounds, including analogues of the fungicide Isotianil.[10] While reactions with the corresponding acid chloride are faster, direct aminolysis of the methyl ester avoids the use of harsh chlorinating agents like thionyl chloride and can be advantageous when working with sensitive substrates. This reaction typically requires heat to proceed at a reasonable rate due to the lower reactivity of the ester compared to an acid chloride.

Protocol 2: Direct Aminolysis to Form N-Aryl Amides

This protocol details the synthesis of an N-aryl amide, a common structural motif in agrochemicals.

Reaction Scheme:

Sources

• 1. rsc.org [rsc.org]
• 2. Methyl 3-Bromo-5-carbamoylisothiazole-4-carboxylate [mdpi.com]
• 3. Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cymitquimica.com [cymitquimica.com]
• 5. DE102005031348B4 - Process for the preparation of 3,4-dichloroisothiazolecarboxylic acid - Google Patents [patents.google.com]
• 6. US3341547A - 3, 4-dichloroisothiazoles and process for making them - Google Patents [patents.google.com]
• 7. JP5000645B2 - Method for preparing 3,4-dichloroisothiazolecarboxylic acid - Google Patents [patents.google.com]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 10. thieme-connect.com [thieme-connect.com]

Application Note: In Vivo Dosing Strategies and Pharmacokinetic Evaluation of Methyl 3,4-dichloroisothiazole-5-carboxylate Derivatives

Target Audience: Researchers, preclinical scientists, and drug/agrochemical development professionals.

Executive Summary & Mechanistic Rationale

Methyl 3,4-dichloroisothiazole-5-carboxylate (MDIC) is a highly privileged synthetic building block utilized to engineer advanced bioactive compounds, including novel strobilurin analogs and coumarin-based fungicides[1][2]. While the isothiazole ring is a potent pharmacophore, unsubstituted isothiazoles are historically susceptible to Cytochrome P450-mediated bioactivation, which leads to glutathione conjugation at the C4 position and potential downstream toxicity[3].

The strategic design of MDIC incorporates a 3,4-dichloro substitution that sterically and electronically shields the C4 and C3 positions. This structural modification successfully blocks bioactivation pathways, drastically enhancing the in vivo metabolic stability and safety profile of its derivatives[3].

When synthesized into complex analogs (such as strobilurins), MDIC derivatives exhibit a powerful dual mechanism of action in vivo. They act as direct fungicidal agents by binding to the Qo site of the mitochondrial cytochrome bc1 complex, inhibiting electron transport. Concurrently, they upregulate Salicylic Acid (SA) signaling, triggering Reactive Oxygen Species (ROS) production that induces Systemic Acquired Resistance (SAR) in host organisms[4].

Caption: Dual mechanism of action of MDIC derivatives: direct mitochondrial inhibition and SAR induction.

Preclinical Mammalian Pharmacokinetics (PK)

To evaluate the systemic exposure and metabolic clearance of MDIC derivatives, rigorous mammalian PK studies are required. Because the 3,4-dichloroisothiazole core is highly lipophilic, aqueous formulations often result in precipitation upon injection. Therefore, a co-solvent system utilizing DMSO and a surfactant (Tween 80) is strictly required to maintain compound solubility in the bloodstream.

Table 1: Recommended Mammalian PK Dosing Parameters

Parameter	Intravenous (IV) Dosing	Per Os (PO / Oral) Dosing	Rationale / Causality
Dose Level	1.0 – 5.0 mg/kg	10.0 – 30.0 mg/kg	Accounts for anticipated hepatic first-pass metabolism in oral routes.
Vehicle	5% DMSO / 10% Tween 80 / 85% Saline	0.5% CMC-Na or 5% DMSO / 95% Corn Oil	Tween 80 prevents IV precipitation; CMC-Na provides a stable oral suspension.
Volume	2 mL/kg (Mice) / 1 mL/kg (Rats)	10 mL/kg (Mice) / 5 mL/kg (Rats)	Ensures adherence to maximum safe physiological administration volumes.
Sampling Times	0.08, 0.25, 0.5, 1, 2, 4, 8, 24 h	0.25, 0.5, 1, 2, 4, 8, 12, 24 h	Captures the rapid distribution phase (IV) and Tmax absorption phase (PO).

Protocol 1: Mammalian PK Dosing and LC-MS/MS Bioanalysis

This protocol is designed as a self-validating system; the inclusion of internal standards and specific precipitation agents ensures high recovery of the lipophilic analyte.

Step 1: Formulation Preparation

• Weigh the required mass of the MDIC derivative.

• Dissolve completely in 5% (v/v) DMSO to disrupt the crystal lattice.

• Add 10% (v/v) Tween 80 and vortex for 2 minutes. Causality: The surfactant forms micelles around the hydrophobic core.

• Add 85% (v/v) sterile saline dropwise while sonicating to yield a clear, injectable solution.

Step 2: In Vivo Administration & Sampling

• Administer the formulation to C57BL/6 mice via the lateral tail vein (IV) or oral gavage (PO).

• Collect 50 µL of whole blood via the submandibular vein at the time points specified in Table 1 into K2-EDTA tubes.

• Centrifuge immediately at 4,000 × g for 10 minutes at 4°C to separate plasma. Store at -80°C.

Step 3: Protein Precipitation & Extraction

• Aliquot 20 µL of plasma into a 96-well plate.

• Add 100 µL of cold Acetonitrile (ACN) containing 50 ng/mL of a stable isotope-labeled internal standard (IS). Causality: ACN effectively denatures plasma proteins while ensuring the lipophilic MDIC derivative remains highly soluble in the supernatant, preventing analyte loss during extraction.

• Vortex for 5 minutes and centrifuge at 15,000 × g for 15 minutes at 4°C.

Step 4: LC-MS/MS Quantification

• Transfer 80 µL of the supernatant to an autosampler vial.

• Inject 5 µL onto a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm).

• Elute using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in ACN (Mobile Phase B). Monitor the specific MRM transitions for the 3,4-dichloroisothiazole parent mass.

Caption: Preclinical in vivo pharmacokinetic dosing and LC-MS/MS bioanalysis workflow for MDIC derivatives.

Agricultural In Vivo Efficacy Dosing

Beyond mammalian models, MDIC derivatives are heavily evaluated in agricultural in vivo models for their potent fungicidal properties. Recent studies have demonstrated that ester derivatives of 4-(3,4-dichloroisothiazole) 7-hydroxy coumarin and MDIC-based strobilurins exhibit exceptional control over devastating plant pathogens[1][2].

Table 2: In Vivo Fungicidal Efficacy of MDIC Derivatives

Data summarized from recent in vivo greenhouse bioassays[2][5].

Compound Class	Target Pathogen	Dosing Method	Dose Concentration	In Vivo Inhibition Rate
MDIC-Coumarin Ester (2bg)	Pseudoperonospora cubensis (Downy Mildew)	Foliar Spray	25 µg/mL	65.0%
MDIC-Coumarin Ester (2ar)	Pseudoperonospora cubensis	Foliar Spray	25 µg/mL	75.0%
MDIC-Coumarin Lead (1a)	Pseudoperonospora cubensis	Foliar Spray	50 µg/mL	>80.0%
MDIC-Strobilurin (8d)	Sphaerotheca fuliginea (Powdery Mildew)	Foliar Spray	100 µg/mL	>90.0%

Protocol 2: In Vivo Plant Pathogen Bioassay (Foliar Dosing)

This protocol details the evaluation of MDIC derivatives against Pseudoperonospora cubensis.

Step 1: Plant Cultivation & Preparation

• Cultivate cucumber plants (Cucumis sativus) in a greenhouse environment maintained at 25°C with a 14-hour light / 10-hour dark photoperiod.

• Select plants at the two-leaf stage for uniform physiological baseline.

Step 2: Formulation and Dosing

• Dissolve the MDIC derivative in N,N-dimethylformamide (DMF) to create a 10,000 µg/mL stock solution.

• Dilute the stock with distilled water containing 0.1% Tween 20 to target concentrations (e.g., 25, 50, 100 µg/mL). Causality: Tween 20 reduces the surface tension of the droplets, ensuring uniform spreading and cuticle penetration on the hydrophobic leaf surface.

• Apply the formulation via a high-volume foliar spray until runoff. Include a vehicle-only control (DMF/Tween 20/Water) to validate that the solvent system possesses no baseline fungicidal activity.

Step 3: Pathogen Inoculation & Assessment

• Allow the treated plants to dry for 24 hours.

• Spray-inoculate the leaves with a sporangial suspension of Pseudoperonospora cubensis (adjusted to 3×105 sporangia/mL).

• Transfer the plants to a dark dew chamber at 20°C and 100% relative humidity for 24 hours to facilitate spore germination and infection.

• Move plants back to the greenhouse. Assess disease severity 7 days post-inoculation by calculating the percentage of infected leaf area relative to the vehicle control.

References

• [4] Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance. RSC Advances. Available at:[Link]

• [3] Bioactivation of Isothiazoles: Minimizing the Risk of Potential Toxicity in Drug Discovery. Chemical Research in Toxicology. Available at:[Link]

• [1] Synthesis and fungicidal activity of 3,4-dichloroisothiazole based strobilurins as potent fungicide candidates. RSC Advances (Indexed via SciSpace). Available at:[Link]

• [2] Design, Synthesis and Fungicidal Activity of Ester Derivatives of 4-(3,4-Dichloroisothiazole) 7-Hydroxy Coumarin. MDPI. Available at:[Link]

• [5] Synthesis and fungicidal activity of 3,4-dichloroisothiazole based strobilurins as potent fungicide candidates. RSC Advances. Available at:[Link]

Sources

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• 2. Design, Synthesis and Fungicidal Activity of Ester Derivatives of 4-(3,4-Dichloroisothiazole) 7-Hydroxy Coumarin [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and fungicidal activity of 3,4-dichloroisothiazole based strobilurins as potent fungicide candidates - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Methyl 3,4-dichloroisothiazole-5-carboxylate

Abstract: This document provides comprehensive guidelines for the safe storage and handling of Methyl 3,4-dichloroisothiazole-5-carboxylate. The protocols outlined herein are designed for researchers, scientists, and drug development professionals to ensure personnel safety, maintain compound integrity, and minimize environmental impact. The information is synthesized from established safety data for isothiazole derivatives and related chemical compounds.

Introduction: Understanding the Compound

Methyl 3,4-dichloroisothiazole-5-carboxylate is a heterocyclic compound featuring a substituted isothiazole ring. The isothiazole nucleus is a key structural motif in a variety of biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] The presence of two chlorine atoms and a methyl ester functional group dictates its chemical reactivity, stability, and potential biological activity.[3] Isothiazoles are recognized for their stability, which is attributed to the aromaticity of the heterocyclic ring.[1][4] However, the specific substituents on the ring can influence its properties. These compounds and their derivatives are known to exhibit a range of biological activities and are utilized in the development of novel therapeutic agents.[1][5]

Hazard Identification and Risk Assessment

A thorough risk assessment is paramount before handling Methyl 3,4-dichloroisothiazole-5-carboxylate. While specific toxicity data for this exact compound is not widely available, data from closely related isothiazole derivatives indicate potential hazards.

Potential Hazards:

• Skin and Eye Irritation: Many isothiazole derivatives are known to be irritants to the skin and eyes.[6] Prolonged or repeated contact may lead to dermatitis.

• Allergic Skin Reaction: Some isothiazole compounds can cause allergic skin reactions (skin sensitization).[7][8][9]

• Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[7][10]

• Ingestion: While the oral toxicity of this specific compound is not established, related compounds can be harmful if swallowed.[8][9][11]

• Aquatic Toxicity: Isothiazole derivatives can be very toxic to aquatic life with long-lasting effects.[7][8]

Logical Flow for Hazard Assessment

Caption: Workflow for assessing hazards associated with Methyl 3,4-dichloroisothiazole-5-carboxylate.

Storage and Stability

Proper storage is crucial to maintain the chemical integrity of Methyl 3,4-dichloroisothiazole-5-carboxylate and to ensure the safety of laboratory personnel.

Recommended Storage Conditions:

• Temperature: Store in a cool and dry location.[12] Recommended storage temperatures are typically between 2°C and 8°C for many sensitive chemical reagents.[13] Avoid exposure to heat and direct sunlight.[12][14]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) if the compound is sensitive to moisture or oxidation, although many isothiazoles are stable under normal conditions.[6][10]

• Container: Keep the container tightly sealed to prevent contamination and potential release of vapors.[10][12]

• Incompatibilities: Store away from strong oxidizing agents, strong bases, and flammable substances.[12]

Parameter	Recommended Condition	Rationale
Temperature	Cool, dry place (2-8°C recommended)	To minimize degradation and preserve compound stability.
Light	Protect from direct sunlight	To prevent potential photodegradation.
Atmosphere	Tightly sealed container	To prevent contamination and exposure to moisture.
Location	Well-ventilated chemical storage area	To ensure any potential vapors are safely dispersed.

Handling Protocols

Adherence to strict handling protocols is essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Methyl 3,4-dichloroisothiazole-5-carboxylate:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[14]

• Body Protection: A laboratory coat and, if handling larger quantities, chemical-resistant overalls.[10]

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is mandatory.[12] If there is a risk of generating dust or aerosols, a properly fitted respirator should be used.[14]

PPE Selection Workflow

Caption: Decision-making process for selecting appropriate Personal Protective Equipment (PPE).

General Handling Procedures

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available. An eyewash station and safety shower should be in close proximity.[6]

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize inhalation exposure.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[12] Decontaminate all work surfaces.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• Skin Contact: Remove all contaminated clothing. Wash the affected area immediately with soap and water for at least 15 minutes.[6] If irritation persists or a rash develops, seek medical attention.[9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6][10]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[13]

• Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Place the absorbed material into a sealed container for disposal. For large spills, evacuate the area and contact emergency services. Do not allow the spilled material to enter drains or waterways.[7][10]

Waste Disposal

All waste containing Methyl 3,4-dichloroisothiazole-5-carboxylate must be treated as hazardous waste.

• Containers: Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected and treated as hazardous waste.

• Disposal: Dispose of all waste materials in accordance with federal, state, and local regulations.[12] Do not dispose of down the drain or in general waste.

References

• Material Safety Data Sheet. (2021, November 25). [Source details not fully available].
• Merck Millipore. (n.d.).
• 2 - SAFETY D
• The chemistry of isothiazoles. (n.d.). Academia.edu.
• Tokyo Chemical Industry. (2025, May 28).
• ChemPoint.com. (2020, August 7).
• Fisher Scientific. (2025, December 24).
• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019, October 17). [Source details not fully available].
• technoclone.com. (2019, March 15).
• A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. (2019, April 30). Medwin Publishers.
• Sigma-Aldrich. (2025, December 24).
• Thiazole and Isothiazole Chemistry in Crop Protection. (2024, December 27).
• Diamond Diagnostics. (2016, April 4).
• Photochemical permutation of thiazoles, isothiazoles and other azoles. (2024, November 13). [Source details not fully available].
• Cayman Chemical. (2025, May 28).
• 3,4-Dichloro-5-isothiazolecarboxylic acid. (n.d.). CymitQuimica.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS 18480-53-0: 3,4-Dichloro-5-isothiazolecarboxylic acid [cymitquimica.com]
• 4. (PDF) The chemistry of isothiazoles [academia.edu]
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• 14. msds.evonik.com [msds.evonik.com]

Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS for Methyl 3,4-dichloroisothiazole-5-carboxylate Quantification

Welcome to the technical support center for the quantitative analysis of Methyl 3,4-dichloroisothiazole-5-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for method development, optimization, and troubleshooting. Our goal is to equip you with the scientific understanding and procedural knowledge to achieve robust, accurate, and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the setup and initial phases of LC-MS analysis for Methyl 3,4-dichloroisothiazole-5-carboxylate.

1. What are the key physicochemical properties of Methyl 3,4-dichloroisothiazole-5-carboxylate that influence LC-MS method development?

2. Which LC column and mobile phase combination is recommended as a starting point?

A reversed-phase separation is the most logical approach.

• Column: A C18 column is a robust starting point. For example, a Waters ACQUITY UPLC HSS T3 column (100Å, 1.8 µm, 2.1 mm × 100 mm) has been successfully used for the separation of similar isothiazolinone compounds.[3]

• Mobile Phase A: An aqueous solution containing 0.1% formic acid.[3] The acidic modifier helps to ensure consistent analyte ionization and good peak shape.

• Mobile Phase B: Acetonitrile or methanol containing 0.1% formic acid.[3][4] Acetonitrile is often preferred for its lower viscosity and UV transparency, but methanol can offer different selectivity.

A typical starting gradient could be a linear ramp from a low percentage of organic phase (e.g., 5-10% B) to a high percentage (e.g., 95% B) over several minutes, followed by a hold and re-equilibration.

3. What is the optimal ionization mode for this analyte?

Given the presence of the nitrogen atom in the isothiazole ring, positive ion mode Electrospray Ionization (ESI+) is the recommended starting point.[5][6] Protonation is likely to occur on the nitrogen atom. While negative ion mode could be explored, especially if analyzing the carboxylic acid metabolite, positive mode generally provides better sensitivity for many nitrogen-containing compounds.[7]

4. How do I determine the precursor and product ions for Multiple Reaction Monitoring (MRM)?

MRM is essential for achieving high sensitivity and selectivity. The process involves:

• Full Scan Analysis: Infuse a standard solution of Methyl 3,4-dichloroisothiazole-5-carboxylate into the mass spectrometer and acquire a full scan spectrum in positive ion mode to identify the protonated molecule, [M+H]⁺.

• Product Ion Scan (MS/MS): Select the [M+H]⁺ ion as the precursor and perform a product ion scan to observe its fragmentation pattern upon collision-induced dissociation (CID).

• MRM Transition Selection: Choose the most intense and specific product ions for your MRM transitions. It is best practice to monitor at least two transitions per compound for confident identification and quantification. Fragmentation of the isothiazole ring and loss of small neutral molecules are expected.[8][9]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: The analyte may be interacting with active sites on the column packing material. 2. Mobile Phase pH: Inappropriate mobile phase pH can lead to mixed ionization states. 3. Column Overload: Injecting too much analyte can saturate the stationary phase.	1. Acidic Modifier: Ensure 0.1% formic acid is present in both mobile phases to suppress silanol interactions and promote a single analyte species. 2. Alternative Column: Consider a column with a different stationary phase chemistry if peak shape does not improve. 3. Reduce Injection Volume/Concentration: Perform a dilution series to determine the optimal analyte concentration for your system.
Low Sensitivity / Poor Signal-to-Noise	1. Suboptimal Ionization: ESI parameters (e.g., capillary voltage, gas flow, temperature) may not be optimized. 2. Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the analyte.[10][11] 3. Analyte Instability: The compound may be degrading in the sample matrix or during analysis.	1. Source Optimization: Systematically optimize ESI source parameters using a standard solution of the analyte. 2. Sample Dilution: Diluting the sample can often mitigate matrix effects by reducing the concentration of interfering compounds.[12] 3. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is free of the analyte to compensate for matrix effects.[11] 4. Isotope-Labeled Internal Standard: Use a stable isotope-labeled internal standard to correct for both matrix effects and analyte recovery.[3] 5. Sample Preparation: Employ a more rigorous sample cleanup method, such as Solid Phase Extraction (SPE), to remove interfering matrix components.[13]
Inconsistent Results / Poor Reproducibility	1. Sample Preparation Variability: Inconsistent extraction efficiency between samples. 2. System Carryover: Analyte from a previous injection adsorbs to system components and elutes in subsequent runs. 3. LC System Instability: Fluctuations in pump pressure or column temperature.	1. Standardize Sample Preparation: Ensure consistent timing, volumes, and techniques for all sample preparation steps. Ultrasonic or vortex extraction times should be carefully controlled.[14] 2. Optimize Wash Solvents: Use a strong wash solvent (e.g., high percentage of organic solvent, potentially with a small amount of acid or base) to clean the injection port and needle. 3. System Suitability: Inject a standard solution at the beginning of each run and periodically throughout to monitor system performance (e.g., peak area, retention time, peak shape).
Matrix Effects	Co-eluting endogenous components from the sample matrix interfere with the ionization of the target analyte, causing either ion suppression or enhancement.[10][11][15]	1. Post-Column Infusion: Infuse a constant flow of the analyte solution into the LC eluent post-column while injecting a blank matrix extract. Dips or rises in the analyte signal will indicate regions of ion suppression or enhancement.[11] 2. Chromatographic Separation: Modify the LC gradient to separate the analyte from the interfering matrix components. 3. Cleanup: Use sample preparation techniques like QuEChERS or SPE with appropriate sorbents to remove matrix components.[16][17] For example, C18 or polymeric sorbents can be effective for cleaning up samples containing isothiazolinones.[13][17]

Section 3: Experimental Protocols & Workflows

Protocol 1: Sample Preparation using Ultrasonic Extraction

This protocol is a general starting point for solid or semi-solid matrices and is adapted from methods for similar isothiazolinone compounds.[3][14]

• Weigh approximately 0.5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add an appropriate volume of a suitable internal standard working solution.

• Add 20 mL of methanol.

• Perform ultrasonic extraction for 30 minutes.

• Centrifuge the sample at 5,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

Workflow Diagram: LC-MS/MS Analysis

Caption: General workflow for the quantification of Methyl 3,4-dichloroisothiazole-5-carboxylate.

Diagram: Troubleshooting Logic for Low Sensitivity

Caption: A logical approach to troubleshooting low sensitivity issues.

References

• Niessen, W. M. A., Manini, P., & Andreoli, R. (2006). Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 25(6), 881–899. [Link]

• Marín, J. M., Grimalt, S., & Sancho, J. V. (2018). The evaluation of matrix effects in pesticide multi-residue methods via matrix fingerprinting using liquid chromatography electrospray high-resolution mass spectrometry. Analytical Methods, 10(15), 1735-1744. [Link]

• Lehotay, S. J., & Chen, Y. (2015). Effect of Sample Dilution on Matrix Effects in Pesticide Analysis of Several Matrices by Liquid Chromatography–High-Resolution Mass Spectrometry. Journal of Agricultural and Food Chemistry, 63(4), 1074–1085. [Link]

• SCIEX. (n.d.). Simultaneous determination of isothiazolinone fungicides in cigarette accessories by LC-MSMS. SCIEX Application Note.[Link]

• Wang, J., Chow, W., Leung, D., & Chang, J. (2023). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. Molecules, 28(6), 2596. [Link]

• Zhong, Y., et al. (2019). Simultaneous Quantitative Analysis of Six Isothiazolinones in Water-Based Adhesive Used for Food Contact Materials by High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC–MS/MS). Molecules, 24(21), 3925. [Link]

• Wang, S., et al. (2025). Constructing a limit model and developing an HPLC-MS/MS analytical method for measuring isothiazolinone migration from children's sports protectors into sweat. RSC Advances.[Link]

• Shuaibu, U. S., et al. (2024). In situ analysis of heavy metals and halogenated compounds in reclaimed water using novel electrospray ionization combined with plasma ionization linear ion trap mass spectrometry. Analytical Methods.[Link]

• Macherey-Nagel. (n.d.). Analysis of isothiazolinone biocides in cosmetic products and detergents by HPLC. Macherey-Nagel Application Note.[Link]

• Kruve, A., & Leito, I. (2014). Negative Electrospray Ionization via Deprotonation: Predicting the Ionization Efficiency. Analytical Chemistry, 86(9), 4437–4444. [Link]

• Amad, M., & Tureček, F. (2011). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. Journal of Mass Spectrometry, 46(5), 474–483. [Link]

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• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts.[Link]

• ResearchGate. (2026). Identification and Determination of Methylisothiazolinone and Chloromethylisothiazolinone in Cosmetics by Liquid Chromatography Tandem Mass Spectrometry. ResearchGate.[Link]

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• Kiontke, A., Oliveira-Birkmeier, A., Opitz, A., & Birkemeyer, C. (2016). Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. PLOS ONE, 11(12), e0167502. [Link]

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• Oh, J.-E., & Shin, Y. (2018). Simultaneous quantitative analysis of four isothiazolinones and 3-iodo-2-propynyl butyl carbamate present in hygienic consumer products. Environmental Engineering Research, 24(3), 405-412. [Link]

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Technical Support Center: Crystallization of Methyl 3,4-dichloroisothiazole-5-carboxylate

Welcome to the technical support center for the purification of Methyl 3,4-dichloroisothiazole-5-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the crystallization process. Our focus is on providing practical, in-depth solutions to minimize impurities and maximize the yield and quality of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of crystallizing Methyl 3,4-dichloroisothiazole-5-carboxylate?

The primary goal is purification. Crystallization is a highly selective process that separates the target compound from impurities that may have been introduced during synthesis, such as starting materials, by-products, or degradation products.[1] By carefully controlling parameters like solvent choice, temperature, and cooling rate, we can encourage the formation of a highly ordered crystal lattice of the desired molecule, leaving impurities behind in the solvent (mother liquor).[2][3]

Q2: How do I select the best solvent for recrystallization?

The ideal solvent is one in which Methyl 3,4-dichloroisothiazole-5-carboxylate has high solubility at an elevated temperature but low solubility at room temperature or below.[4] This differential solubility is the main driving force for the crystallization process.[5] The solvent should also not react with the compound and should be volatile enough to be easily removed from the final crystals.[6] For heterocyclic compounds like this, solvents such as ethanol, methanol, hexane, or mixtures like ethanol/water are often good starting points.[4][7]

Q3: My recrystallized product is still impure. What are the next steps?

If a single recrystallization does not yield a product of sufficient purity, a second recrystallization can be performed.[8] However, persistent impurities may indicate a more fundamental issue. It's crucial to identify the impurity if possible. The mechanism of impurity incorporation—whether it's on the crystal surface, trapped as an inclusion, or forming a solid solution—will dictate the best purification strategy.[1] In some cases, an alternative purification method like column chromatography may be necessary before a final crystallization step.

Q4: How critical is the cooling rate during crystallization?

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during your experiments, explaining the root causes and providing actionable solutions.

Problem 1: The compound "oils out" instead of forming solid crystals.

Symptom: Upon cooling, a liquid phase (oil) separates from the solution instead of solid crystals. This is a common problem when the melting point of the solute is lower than the boiling point of the solvent.[8]

Causality and Solutions:

• Inappropriate Solvent Choice: The solvent's boiling point may be too high, keeping the compound molten.

  • Solution: Select a solvent with a lower boiling point. If the compound is very soluble in this new solvent, consider a mixed-solvent system. Start by dissolving the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then titrate with a "poor" solvent (in which it is insoluble) at an elevated temperature until the solution becomes cloudy. Add a few drops of the good solvent to clarify and then cool slowly.[8]

• Cooling Rate is Too Rapid: Placing the hot flask directly into an ice bath can cause the solution to become supersaturated too quickly, preventing nucleation and crystal growth.

  • Solution: Allow the solution to cool slowly and undisturbed to room temperature. Insulating the flask with a cloth or placing it in a warm water bath that is allowed to cool can further slow the process. Once at room temperature, cooling can be completed in an ice bath to maximize yield.[8]

• Presence of Impurities: Impurities can depress the melting point of your compound and disrupt the crystal lattice formation.[13]

  • Solution: If the crude material is highly impure, consider a preliminary purification step. This could involve washing the crude solid with a solvent that dissolves the impurities but not the desired product, or using activated charcoal to remove colored impurities during the hot dissolution step.

Problem 2: No crystals form, even after extended cooling.

Symptom: The solution remains clear without any precipitation, even after cooling in an ice bath.

Causality and Solutions:

• Excessive Solvent: This is the most common cause.[8] Too much solvent was used to dissolve the solid, and the solution never reaches the necessary level of supersaturation upon cooling.

  • Solution 1 (Preferred): Gently heat the solution to boil off a portion of the solvent. Continue to reduce the volume until you see signs of cloudiness or crystal formation at the surface. Then, allow it to cool slowly again.[11]

  • Solution 2 (Inducing Crystallization): If you are confident the solution is saturated, you can try to induce crystallization. Scratch the inside of the flask with a glass rod just below the solvent line; the microscopic scratches provide nucleation sites.[11] Alternatively, add a "seed crystal"—a tiny crystal from a previous successful batch—to initiate the process.

• Compound is Highly Soluble: The chosen solvent may be too effective, even at low temperatures.

  • Solution: A mixed-solvent system is often the best approach here. Dissolve the compound in a minimal amount of the "good" solvent and proceed by adding a "poor" solvent as described in Problem 1.[8]

Problem 3: Crystals form too quickly and yield a fine powder.

Symptom: As soon as the flask is removed from the heat source, a large amount of solid "crashes out" of the solution, often as a fine powder.

Causality and Solutions:

• Insufficient Solvent / High Supersaturation: While using minimal solvent is key for yield, using too little can cause the solution to become instantly and excessively supersaturated upon the slightest cooling. Rapid crystallization traps impurities.[11]

  • Solution: Place the flask back on the heat source and add a small amount of additional hot solvent (e.g., 1-2 mL) until the solid redissolves completely. This slightly reduces the supersaturation level, allowing for a more controlled cooling and crystallization process.[11]

• Shallow Solvent Pool: Using a flask that is too large for the volume of solvent results in a high surface-area-to-volume ratio, leading to very rapid cooling.

  • Solution: Transfer the solution to a smaller Erlenmeyer flask. Cover the flask with a watch glass during cooling to trap solvent vapor and slow heat loss. Insulate the bottom of the flask by placing it on a cork ring or folded paper towels.[11]

Problem 4: The final product has a low yield.

Symptom: After filtration and drying, the mass of the recovered pure crystals is significantly lower than expected.

Causality and Solutions:

• Too Much Solvent Used: As discussed in Problem 2, excess solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling.[11]

  • Solution: Before discarding the mother liquor, you can try to recover a second crop of crystals by boiling off more solvent and re-cooling. Be aware that this second crop may be less pure than the first.[8]

• Premature Crystallization: If performing a hot filtration to remove insoluble impurities, the product may have crystallized on the filter paper or in the funnel stem.

  • Solution: Use a pre-heated funnel and receiving flask. A small amount of extra hot solvent can be added just before filtration to ensure the product remains in solution. Use fluted filter paper to increase the filtration speed.[8]

• Washing with the Wrong Solvent: Washing the collected crystals on the filter with a solvent in which they are soluble will dissolve the product.

  • Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent. The low temperature minimizes the solubility of your product while still effectively washing away the impurity-laden mother liquor.[8]

Visualizing Impurity Incorporation and Troubleshooting

The following diagrams illustrate key concepts in crystallization and purification.

Caption: Mechanisms of impurity incorporation into a crystal lattice.

Caption: A logical workflow for troubleshooting common crystallization problems.

Key Experimental Protocols

Protocol 1: Standard Single-Solvent Recrystallization

• Dissolution: Place the crude Methyl 3,4-dichloroisothiazole-5-carboxylate in an appropriately sized Erlenmeyer flask. Add a small amount of the selected solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hot plate while stirring. Add more solvent in small portions until the solid is just completely dissolved at the boiling point. Avoid adding a large excess of solvent to ensure a good recovery yield.[4]

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, add a small amount of activated charcoal, and reheat to boiling for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or charcoal are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[8]

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for forming large, pure crystals.[2] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove all traces of solvent.

Protocol 2: Mixed-Solvent Recrystallization

This method is ideal when the compound is highly soluble in one solvent and poorly soluble in another.

• Dissolution: Dissolve the crude solid in a minimal amount of a "good" solvent (e.g., ethanol) at or near room temperature.

• Addition of "Poor" Solvent: While stirring, add a "poor" solvent (e.g., water) dropwise until the solution becomes persistently cloudy. This indicates the point of saturation.

• Re-dissolution: Gently heat the mixture until the solution becomes clear again. If it doesn't, add a few drops of the "good" solvent until clarity is achieved.

• Crystallization, Isolation, Washing, and Drying: Follow steps 5-8 from the Single-Solvent protocol above.

Impurity Identification and Purity Assessment

To validate the success of your crystallization, it is essential to assess the purity of the final product.

Technique	Application for Purity Assessment
High-Performance Liquid Chromatography (HPLC)	HPLC is a primary and robust technique for quantifying the purity of isothiazolinone compounds. A reversed-phase method with UV detection can effectively separate the main compound from potential impurities, allowing for accurate purity determination.[14]
Gas Chromatography-Mass Spectrometry (GC-MS)	GC-MS is a powerful tool for identifying volatile and semi-volatile impurities. The mass spectral data it provides can be crucial for identifying unknown by-products from the synthesis.[14]
Differential Scanning Calorimetry (DSC)	DSC can be used to determine the melting point and melting range of the compound. Pure crystalline solids typically have a sharp melting point, whereas the presence of impurities often leads to a depressed and broader melting range.[15]

Sample Preparation for Analysis (General Guide):

• Accurately weigh a small sample of the dried crystals.

• Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile) to a known concentration.[14]

• Filter the solution through a 0.2 or 0.45 µm syringe filter before injection to remove any particulate matter.[16]

• Analyze the sample alongside appropriate standards and blanks.

References

• Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (n.d.). Longdom Publishing S.L. Retrieved from [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Zhang, G., et al. (2022). Theoretical and Structural Understanding of the Different Factors Influencing the Formation of Multicomponent Crystals of 2,4-Dichlorophenoxyacetic Acid with N-heterocyclic Compounds. Crystal Growth & Design.

• How does cooling rate affect the point at which crystalisation occures and why? (2020, March 16). Reddit. Retrieved from [Link]

• The role of cooling rate in crystallization-driven block copolymer self-assembly. (2021, December 2). Chemical Science (RSC Publishing). Retrieved from [Link]

• Chemistry Crystallization. (n.d.). SATHEE JEE - IIT Kanpur. Retrieved from [Link]

• The preparation of some fused isothiazole derivatives. (n.d.). Canadian Journal of Chemistry. Retrieved from [Link]

• Effect of the cooling rate on crystallization. (a) Effect of the... (n.d.). ResearchGate. Retrieved from [Link]

• Crystallization Challenges in Pharmaceutical Products. (2025, October 12). Zhanghua Dryer. Retrieved from [Link]

• Analytical Methods. (n.d.). Ministry of Food and Drug Safety. Retrieved from [Link]

• Key Considerations for Crystallization Studies. (n.d.). H.E.L Group. Retrieved from [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. (n.d.). PMC. Retrieved from [Link]

• Guide for crystallization. (n.d.). Université de Rennes. Retrieved from [Link]

• Crystallizer Fouling & Scaling Guide. (2023, September 20). Altum Technologies. Retrieved from [Link]

• Pharmaceutical Crystallization in drug development. (2024, October 22). Syrris. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• ANALYTICAL METHOD SUMMARIES. (2021, May 24). Workplace Safety and Health. Retrieved from [Link]

• A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. (n.d.). PMC. Retrieved from [Link]

• Preparation method of 3, 4-dichloro 5-cyanoisothiazole. (n.d.). Google Patents.

• Effect of Solvent and Polymer Additives on Crystallization. (n.d.). Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025, February 20). MDPI. Retrieved from [Link]

• Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. (2025, February 2). MDPI. Retrieved from [Link]

• Analytical Methods. (n.d.). RSC Publishing - The Royal Society of Chemistry. Retrieved from [Link]

• WO 2004/046140 A1. (2004, June 3). ResearchOnline@JCU. Retrieved from [Link]

• 3, 4-dichloroisothiazoles and process for making them. (n.d.). Google Patents.

• A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. (2019, April 30). Medwin Publishers. Retrieved from [Link]

• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019, October 17). MDPI. Retrieved from [Link]

• A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). ResearchGate. Retrieved from [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (2024, June 20). Molecular Pharmaceutics - ACS Publications. Retrieved from [Link]

• Identification and Determination of Methylisothiazolinone and Chloromethylisothiazolinone in Cosmetics by Liquid Chromatography. (2025, January 13). Jurnal Universitas Gadjah Mada. Retrieved from [Link]

• Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• Solvent design for crystallization of carboxylic acids. (2018, January 12). ResearchGate. Retrieved from [Link]

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Technical Support Center: Troubleshooting Cytotoxicity in Methyl 3,4-dichloroisothiazole-5-carboxylate Assays

Overview

Methyl 3,4-dichloroisothiazole-5-carboxylate is a critical building block utilized in the synthesis of bioactive isothiazole derivatives, including novel antitumor agents (1)[1]. However, researchers frequently encounter confounding background cytotoxicity during in vitro screening. This guide provides field-proven insights and self-validating protocols to help you isolate target-specific pharmacological effects from the inherent chemical reactivity of the isothiazole scaffold.

Part 1: Troubleshooting Guide & FAQs

Q1: Why do I observe rapid, non-specific cell death when screening derivatives of Methyl 3,4-dichloroisothiazole-5-carboxylate? A1: The cytotoxicity is driven by the intrinsic electrophilic nature of the isothiazole ring. Once the compound diffuses across the cell membrane, the electron-deficient sulfur atom of the N–S bond reacts readily with intracellular nucleophiles (2)[2]. The primary targets are thiol groups (-SH) found in glutathione (GSH) and the cysteine residues of active enzymes. This electrophilic attack forms mixed disulfides, leading to rapid intracellular GSH depletion, a breakdown of the cellular reduction potential, and subsequent apoptotic or necrotic cell death (3)[3].

Q2: How can I differentiate between target-specific pharmacological activity and general isothiazole-induced cytotoxicity? A2: You must implement a "Toxic Ratio" concept alongside a thiol-rescue strategy (3)[3]. By co-incubating your cell cultures with a thiol replenisher and ROS scavenger like N-acetylcysteine (NAC), you provide an alternative "sink" for the electrophilic attack. If the observed cytotoxicity is reversed by NAC supplementation, the cell death is primarily due to non-specific thiol depletion (4)[4]. If the compound retains its activity despite NAC, the effect is likely target-specific.

Q3: My MTT viability assay results are highly variable between different batches of culture media. What is causing this? A3: Isothiazoles are highly reactive with reducing agents. If your culture media contains variable levels of reducing agents (e.g., β-mercaptoethanol, Dithiothreitol, or high serum protein content), these components will prematurely react with the isothiazole compound in the extracellular environment. This alters the effective concentration of the drug reaching the cells. Always standardize the thiol content of your assay media and consider using a serum-free or low-serum window for the initial compound incubation.

Part 2: Quantitative Data & Benchmarks

To establish a baseline for your assays, refer to the following comparative data on isothiazole-mediated cytotoxicity and the protective effects of thiol supplementation.

Compound Type	Cell Line	IC50 (Standard Media)	Intracellular GSH Depletion	IC50 (with 5 mM NAC Rescue)	Primary Mode of Toxicity
Methyl 3,4-dichloroisothiazole-5-carboxylate (Intermediate)	HeLa / HepG2	15 - 25 µM	> 70% reduction at 4 hrs	> 100 µM (Rescued)	Electrophilic Thiol Depletion
Isothiazole Antitumor Derivative	CT-26	3.5 - 5.0 µM	Moderate (~30%)	4.0 - 6.5 µM (Not Rescued)	Target-Specific Engagement
Chlorinated Isothiazolinone (e.g., CMIT)	HepG2	< 5 µM	> 85% reduction at 2 hrs	> 50 µM (Rescued)	Severe Oxidative Stress

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every assay must be self-validating. The following protocols incorporate internal controls to definitively prove the causality of observed cytotoxicity.

Protocol 1: Thiol-Rescue Cytotoxicity Assay (Mechanism Validation)

Causality Focus: This assay proves whether your compound's toxicity is an artifact of non-specific electrophilic reactivity by using NAC to artificially inflate the intracellular thiol pool prior to compound exposure.

• Cell Seeding: Seed cells (e.g., HeLa or HepG2) at 1×104 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO2.

• NAC Pre-treatment (The Control System): Prepare a 5 mM solution of N-acetylcysteine (NAC) in fresh, low-serum media (1% FBS). Replace the media in half of the plate with the NAC-supplemented media. Leave the other half in standard low-serum media. Incubate for 2 hours. Rationale: Pre-incubation allows cells to synthesize excess GSH, creating a buffer against electrophilic attack.

• Compound Addition: Add serial dilutions of your Methyl 3,4-dichloroisothiazole-5-carboxylate derivative (e.g., 1 µM to 100 µM) to both the NAC-treated and untreated wells.

• Incubation: Incubate for 24 to 48 hours.

• Viability Readout: Perform an MTT or CellTiter-Glo assay.

• Validation Check: Calculate the IC50 shift. A significant rightward shift in the IC50 curve for the NAC-treated group validates that the baseline toxicity was driven by thiol depletion.

Protocol 2: Intracellular GSH Depletion Quantification

Causality Focus: To directly measure the primary molecular event (GSH depletion) before downstream apoptosis occurs.

• Preparation: Seed cells in a black, clear-bottom 96-well plate and incubate overnight.

• Exposure: Treat cells with the IC50 concentration of your isothiazole compound for a short duration (1, 2, and 4 hours). Rationale: GSH depletion is a rapid, early-stage event that precedes cell death.

• Probe Loading: Remove media and wash cells with PBS. Add 40 µM of Monochlorobimane (mBCl), a fluorescent probe that specifically reacts with GSH via Glutathione S-Transferase (GST).

• Incubation: Incubate in the dark at 37°C for 30 minutes.

• Quantification: Measure fluorescence (Excitation: 380 nm / Emission: 460 nm) using a microplate reader.

• Validation Check: Include a positive control well treated with 50 µM Ethacrynic acid (a known GSH depleter) to validate the dynamic range of the assay.

Part 4: Mechanism Visualization

The following diagram illustrates the molecular causality of isothiazole-induced cytotoxicity and the mechanistic intervention provided by NAC supplementation.

Pathway of isothiazole-induced cytotoxicity via thiol depletion and rescue by NAC.

References

• Antitumor activity of title compounds 4 Source: ResearchGate URL
• Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles Source: NIH / PMC URL
• Analyzing Cytotoxic Effects of Selected Isothiazol-3-one Biocides Using the Toxic Ratio Concept and Structure−Activity Relationship Considerations Source: ACS Publications URL
• Procoagulant Effects of Isothiazolinone Biocides, Benzisothiazolinone and Octylisothiazolinone in Platelets Source: MDPI URL

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• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Isothiazolone Biocides: Evaluating Standard Derivatives and the Emergent Compound, Methyl 3,4-dichloroisothiazole-5-carboxylate

Introduction

For decades, the isothiazolone class of heterocyclic compounds has been a cornerstone of microbial control in a vast array of industrial and consumer products. Their potent, broad-spectrum efficacy against bacteria, fungi, and algae has made them indispensable as preservatives and biocides. Standard derivatives, such as Methylisothiazolinone (MI), 5-Chloro-2-methyl-4-isothiazolin-3-one (CMIT), and 1,2-Benzisothiazolin-3-one (BIT), are well-characterized workhorses in formulations ranging from paints and adhesives to cosmetics and water treatment systems.

However, the landscape of microbial control is in constant evolution, driven by the dual pressures of microbial resistance and an increasingly stringent regulatory and safety environment. This has spurred the exploration of novel isothiazolone structures designed to enhance efficacy, improve stability, or reduce undesirable toxicological properties. One such emergent compound is Methyl 3,4-dichloroisothiazole-5-carboxylate. Its unique dichlorinated ring and carboxylate functional group distinguish it significantly from its more common counterparts.

This guide provides a detailed, data-driven comparison of the established isothiazolone derivatives—MI, CMIT, and BIT—across critical performance metrics. It further seeks to establish a predictive framework for evaluating novel compounds like Methyl 3,4-dichloroisothiazole-5-carboxylate. By examining its structure in the context of well-understood structure-activity relationships, we can hypothesize its potential advantages and drawbacks, highlighting the experimental validation required for its adoption. This document is intended for researchers, scientists, and drug development professionals seeking to navigate the complexities of isothiazolone chemistry to select or develop the optimal microbial control agent.

Part 1: The Isothiazolone Core: Structure and Unifying Mechanism of Action

The biocidal activity of all isothiazolones stems from the chemistry of the 1,2-thiazol-3-one heterocyclic ring. This core structure is an electrophilic scaffold that targets and inactivates critical life-sustaining proteins and enzymes within microbial cells.

The primary mechanism of action is a rapid, two-step process. Initially, the biocide inhibits microbial growth by disrupting key metabolic pathways. This is followed by irreversible cell damage leading to cell death. The key to this activity is the electrophilic sulfur atom in the isothiazolone ring, which readily reacts with nucleophilic thiol groups (present in the amino acid cysteine) found in essential microbial enzymes, such as dehydrogenases. This covalent modification inactivates the enzymes, disrupts cellular respiration and energy production, and ultimately leads to cell death.

While this core mechanism is shared, the substituents on the isothiazolone ring profoundly influence the molecule's reactivity, stability, and interaction with the target cell. The comparative analysis of these substituents is fundamental to understanding the performance differences across the class.

Caption: Chemical structures of standard and novel isothiazolone derivatives.

Structural Analysis and Predicted Impact:

• Methylisothiazolinone (MI): With only a methyl group on the nitrogen, MI is the simplest derivative. Its activity is significant, but generally lower than its chlorinated counterpart.

• Chloromethylisothiazolinone (CMIT): The addition of a chlorine atom at the C5 position dramatically increases the electrophilicity of the ring system. This enhanced reactivity leads to a much higher biocidal potency compared to MI.

• Benzisothiazolinone (BIT): The fusion of a benzene ring creates a more rigid and larger molecule. This structure imparts greater thermal and pH stability but can sometimes result in a different spectrum of activity compared to MI and CMIT.

• Methyl 3,4-dichloroisothiazole-5-carboxylate: This novel structure presents several key differences. The presence of two chlorine atoms (dichloro-) at the C3 and C4 positions suggests a highly reactive electrophilic center, potentially leading to very high fungicidal and bactericidal potency. The methyl carboxylate group at C5 introduces an ester functionality, which may influence its solubility, cell wall penetration, and create a potential site for hydrolytic degradation, impacting its stability profile.

Part 2: A Data-Driven Comparison of Standard Isothiazolone Derivatives

The selection of an appropriate biocide is a multi-faceted decision, balancing efficacy against stability, safety, and regulatory constraints. Here, we compare MI, CMIT, and BIT across these critical parameters.

Antimicrobial Efficacy

The most common metric for comparing antimicrobial potency is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a biocide that prevents the visible growth of a microorganism. The data below, compiled from various studies, demonstrates the relative potency of these standard derivatives.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) of Standard Isothiazolones

Microorganism	Biocide	MIC (µg/mL or ppm)	Reference(s)
Pseudomonas aeruginosa	MI	15-45
	CMIT/MI Mixture	0.0002% (w/w)
Staphylococcus aureus	MI	15-45
	CMIT/MI Mixture	0.0002% (w/w)
Aspergillus niger	MI	166 ± 52
	CMIT/MI Mixture	<1
	CMIT/MI Mixture	0.00005% (w/w)
Candida albicans	CMIT/MI Mixture	0.00005% (w/w)
Legionella bozemanii	BIT	>200

| | CMIT/MI Mixture | <50 | |

Causality Behind Efficacy Differences: The data consistently shows that CMIT, usually in combination with MI, is significantly more potent (possesses lower MIC values) than MI alone or BIT. This is a direct consequence of the electron-withdrawing chlorine atom on the CMIT molecule, which enhances the electrophilic character of the sulfur atom, making it more reactive towards the target thiol groups in microbial enzymes.

Experimental Protocol: Broth Microdilution for MIC Determination

To ensure trustworthy and reproducible efficacy data, a standardized protocol is essential. The broth microdilution method is a gold-standard technique for determining the MIC of antimicrobial agents.

Caption: Workflow for the Broth Microdilution MIC Assay.

Step-by-Step Methodology:

• Preparation of Materials:

  • Prepare a sterile stock solution of the isothiazolone biocide in a suitable solvent (e.g., water or DMSO) at a known high concentration.

  • Culture the test microorganism (e.g., E. coli, S. aureus) in an appropriate liquid growth medium (e.g., Tryptic Soy Broth) to the mid-logarithmic phase.

  • Adjust the culture turbidity to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Plate Setup:

  • Using a sterile 96-well microtiter plate, add a defined volume (e.g., 50 µL) of sterile growth medium to wells 2 through 12.

  • Add a larger volume (e.g., 100 µL) of the biocide stock solution to well 1.

• Serial Dilution:

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no biocide).

  • Well 12 will serve as the sterility control (no biocide, no inoculum).

• Inoculation and Incubation:

  • Add 50 µL of the standardized microbial inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each well is 100 µL.

  • Cover the plate and incubate under appropriate conditions (e.g., 35°C for 24 hours for bacteria).

• Result Interpretation:

  • After incubation, visually inspect the plate for turbidity. The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

  • The MIC is the lowest concentration of the biocide at which there is no visible growth (i.e., the first clear well in the dilution series).

Chemical Stability & Compatibility

The stability of an isothiazolone is critical for ensuring long-term preservation of a product. Temperature and pH are the most significant factors influencing their degradation.

Table 2: Comparative Stability of Standard Isothiazolones

Parameter	MI	CMIT/MI	BIT
pH Stability	Stable in acidic media; degradation increases with pH > 8.	Stable in acidic media; rapid degradation at pH > 8.5. Half-life can be just days at pH 9-10.	Generally more stable at higher pH (up to 12) and temperature compared to MI/CMIT.
Thermal Stability	Stable up to ~70°C.	Degradation accelerates above 40°C.	High thermal stability.
UV Stability	Susceptible to degradation.	Susceptible to degradation.	Generally more stable than MI/CMIT.

| Inactivation | Inactivated by strong nucleophiles (e.g., thiols, amines, sulfides). | Inactivated by strong nucleophiles. | Inactivated by strong nucleophiles. |

Field Insights: The instability of CMIT/MI in alkaline conditions is a major formulation constraint. This chemical property makes it unsuitable for high-pH products like certain cleaners or cementitious admixtures, where BIT, with its superior stability, is often the preferred choice. The choice of biocide must be validated by performing accelerated stability testing on the final product formulation, where interactions with other ingredients can also impact biocide availability.

Toxicological & Regulatory Profile

While effective, isothiazolones are known for their potential to cause adverse health effects, most notably allergic contact dermatitis. This has led to significant regulatory scrutiny and restrictions on their use, particularly in personal care products.

Table 3: Comparative Toxicological and Regulatory Overview

Parameter	MI	CMIT/MI	BIT
Skin Sensitization	Potent sensitizer. Named "Contact Allergen of the Year" in 2013.	Potent sensitizer.	Known sensitizer, but often considered to have a lower potential than MI/CMIT.
GHS Classification	Skin Sens. 1A, H317 (May cause an allergic skin reaction).	Skin Corr. 1C, H314 (Causes severe skin burns and eye damage); Skin Sens. 1A, H317.	Skin Sens. 1, H317.
EU Cosmetics Regulation	Banned in leave-on products. Restricted to 15 ppm in rinse-off products.	Banned in leave-on products. Restricted to 15 ppm (as a 3:1 mixture) in rinse-off products.	Forbidden for use in cosmetics in the EU.

| EPA Status | Registered as an antimicrobial pesticide. | Registered as an antimicrobial pesticide. | Registered as an antimicrobial pesticide. |

Expert Perspective: The primary toxicological concern for all isothiazolones is skin sensitization. The incidence of contact allergy to MI rose sharply with its increased use, leading to regulatory action. For developers, this means that while these biocides are effective, their use concentration must be carefully managed, especially in products with prolonged skin contact. Risk assessments are critical, and in many applications, formulators are actively seeking alternatives with a more favorable safety profile.

Part 3: Evaluating Methyl 3,4-dichloroisothiazole-5-carboxylate - A Predictive Analysis

Comprehensive public data on the performance and toxicology of Methyl 3,4-dichloroisothiazole-5-carboxylate is notably scarce. It is not a widely commercialized biocide like the standard derivatives, and its properties are primarily documented in the context of synthetic chemistry for agrochemical development. However, based on its structure, we can formulate hypotheses about its potential performance profile, which must be validated experimentally.

• Predicted Efficacy: The 3,4-dichloro substitution is a powerful feature. Chlorination of the isothiazole ring is known to enhance biocidal activity. Research on a related structure, 4-(3,4-dichloroisothiazole)-7-hydroxy coumarin, demonstrated excellent fungicidal activity, with EC50 values against various fungi in the low single-digit µg/mL range. This strongly suggests that Methyl 3,4-dichloroisothiazole-5-carboxylate could possess high potency, particularly against fungi , potentially exceeding that of BIT and MI.

• Predicted Stability: The molecule has two potential points of instability. Like other isothiazolones, the ring may be susceptible to nucleophilic attack and degradation at high pH. Additionally, the methyl ester functional group is susceptible to base- or acid-catalyzed hydrolysis. This ester hydrolysis represents a distinct degradation pathway not present in MI, CMIT, or BIT, and its stability across a broad pH range would require rigorous experimental verification.

• Predicted Toxicology: The high degree of chlorination and the reactive isothiazolone core suggest a high potential for skin sensitization and irritation . The parent acid is classified as a skin and eye irritant. Any development involving this compound would necessitate a thorough toxicological assessment, including skin sensitization potential via validated methods (e.g., Direct Peptide Reactivity Assay (DPRA) or in vivo Local Lymph Node Assay (LLNA)).

Conclusion & Future Perspectives

The standard isothiazolone derivatives—MI, CMIT, and BIT—offer a well-understood toolkit for microbial control, each with a distinct balance of properties. CMIT stands out for its high potency, while BIT offers superior stability in harsh thermal and alkaline environments. However, their utility is tempered by significant toxicological concerns, primarily their potent skin sensitization potential, which has led to stringent regulatory controls.

Methyl 3,4-dichloroisothiazole-5-carboxylate represents a structurally distinct, next-generation compound. Predictive analysis based on its dichlorinated ring suggests it holds promise for high-potency applications, especially as a fungicide. However, this potential is accompanied by significant unknowns regarding its stability profile—particularly the hydrolytic stability of its ester group—and a high probability of a significant toxicological burden.

For researchers and developers, the path forward is clear. While the standard derivatives remain effective tools when used within their documented limitations, the evaluation of novel structures like Methyl 3,4-dichloroisothiazole-5-carboxylate is essential for innovation. This evaluation must be built on a foundation of rigorous, validated experimental data. The protocols and comparative metrics outlined in this guide provide a framework for such an assessment, ensuring that the next generation of biocides can be selected not only for their efficacy but for their comprehensive performance and safety profile.

References

• Balkan, A., Urgun, H., & Ozalp, M. (2001). Synthesis and antimicrobial evaluation of some new thiazolo[4,5-d] pyrimidines. Arzneimittelforschung, 51(10), 839-42. [Link]

• Khlebnikov, A. I., & Eltsov, O. S. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Russian Journal of Organic Chemistry, 55(10), 1439-1481. [Link]

• Wang, Z., et al. (2024). Thiazole and Isothiazole Chemistry in Crop Protection. Journal of Agricultural and Food Chemistry. [Link]

• Al-Abdullah, E. S., et al. (2011). Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. International Journal of Molecular Sciences, 12(4), 2693–2703. [Link]

• Luo, H., et al. (2023). Identification of isothiazolones analogues as potent bactericidal agents against antibiotic resistant CRE and MRSA strains. European Journal of Medicinal Chemistry, 263, 115951. [Link]

• Silva, V., et al. (2020). Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Molecules, 25(4), 991. [Link]

• Kumar, A., & Kumar, A. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Chemical Methodologies. [Link]

• Grokipedia. (n.d.). Methylisothiazolinone. Retrieved from [Link]

• Bayer Cropscience AG. (2004). Isothiazolyl-benzoxazine derivatives, a process for their preparation and their use as microbicides. (WO 2004/046140 A1). [Link]

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• Current Medicinal Chemistry. (2023). Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. [Link]

• Farmacia. (2019). Synthesis and Antimicrobial Assessment of Some New 2-(Thiazol-5-yl)-1,3,4-oxadiazoles. [Link]

• Journal of Global Antimicrobial Resistance. (2016). In vitro activity of S-(3,4-dichlorobenzyl)isothiourea hydrochloride and novel structurally related compounds against multidrug-resistant bacteria. [Link]

• Molecules. (2022). Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. [Link]

• Molecules. (2023). Design, Synthesis and Fungicidal Activity of Ester Derivatives of 4-(3,4-Dichloroisothiazole) 7-Hydroxy Coumarin. [Link]

• Arabian Journal of Chemistry. (2019). Synthesis of 2-phenylamino-thiazole derivatives as antimicrobial agents. [Link]

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• Molecules. (2018). The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiproliferative Activity. [Link]

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A Researcher's Guide to Validating the Efficacy of Methyl 3,4-dichloroisothiazole-5-carboxylate in Antimicrobial Screens

In the relentless pursuit of novel antimicrobial agents, the isothiazole scaffold has emerged as a promising chemotype, with derivatives demonstrating a broad spectrum of biological activities.[1] Among these, Methyl 3,4-dichloroisothiazole-5-carboxylate stands out as a candidate of interest for further investigation. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the antimicrobial efficacy of this compound. We will delve into the essential experimental protocols, comparative analyses with established drugs, and the critical assessment of cytotoxicity, ensuring a holistic evaluation of its therapeutic potential.

Understanding the Candidate: Methyl 3,4-dichloroisothiazole-5-carboxylate

Methyl 3,4-dichloroisothiazole-5-carboxylate belongs to the isothiazole class of heterocyclic compounds. The isothiazole ring, a five-membered heterocycle containing nitrogen and sulfur, is a key feature in numerous biologically active molecules.[2] The 3,4-dichloro substitution on the isothiazole ring is known to contribute to the biocidal and fungicidal properties of related compounds.[3] While extensive data on this specific methyl ester is emerging, related 3,4-dichloroisothiazole derivatives have shown significant fungicidal activity, particularly against plant pathogens.[4]

Putative Mechanism of Action: The precise mechanism of action for many isothiazole derivatives is still under investigation. However, it is broadly understood that isothiazolinones, a related class, can interfere with microbial protein and nucleic acid synthesis.[1] They are known to react with thiol-containing proteins, disrupting essential cellular functions. The electrophilic nature of the isothiazole ring makes it susceptible to nucleophilic attack from biological macromolecules, leading to enzyme inhibition and, ultimately, cell death.

A Robust Workflow for Antimicrobial Efficacy Validation

A systematic and standardized approach is paramount to generating reliable and reproducible data. The following workflow outlines the key stages for validating the antimicrobial efficacy of Methyl 3,4-dichloroisothiazole-5-carboxylate.

Caption: A four-phase workflow for the comprehensive validation of a novel antimicrobial candidate.

Experimental Protocols: A Step-by-Step Guide

Adherence to standardized protocols is crucial for the integrity of the generated data. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide internationally recognized guidelines for antimicrobial susceptibility testing.[5][6]

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a gold-standard technique for determining the MIC of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

Materials:

• Methyl 3,4-dichloroisothiazole-5-carboxylate

• Reference antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

Protocol:

• Preparation of Inoculum:

  • Aseptically pick 3-5 colonies of the test microorganism from an agar plate.

  • Inoculate the colonies into a suitable broth medium.

  • Incubate the culture at the appropriate temperature (e.g., 37°C for bacteria) until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of Methyl 3,4-dichloroisothiazole-5-carboxylate in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in the appropriate broth medium in a 96-well microtiter plate. The concentration range should be selected based on the expected potency of the compound.

• Inoculation and Incubation:

  • Add the prepared microbial inoculum to each well containing the serially diluted compound.

  • Include a positive control (microorganism with no compound) and a negative control (broth only).

  • Seal the plate and incubate at the appropriate temperature for 16-20 hours for bacteria or 24-48 hours for fungi.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound with no visible growth.

  • Alternatively, for a quantitative measure, read the absorbance at 600 nm using a microplate reader. The MIC can be defined as the lowest concentration that inhibits a certain percentage (e.g., 90%) of growth compared to the positive control.

Cytotoxicity Assessment: The MTT Assay

It is imperative to assess the potential toxicity of a new antimicrobial agent to mammalian cells to determine its therapeutic window.[7][8] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[9][10][11]

Materials:

• Human cell line (e.g., HEK293 - human embryonic kidney cells, or HepG2 - human liver cancer cells)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Methyl 3,4-dichloroisothiazole-5-carboxylate

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well cell culture plates

Protocol:

• Cell Seeding:

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare serial dilutions of Methyl 3,4-dichloroisothiazole-5-carboxylate in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compound.

  • Include a vehicle control (cells treated with the solvent used to dissolve the compound) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[9]

• MTT Addition and Incubation:

  • After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.[9]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[9]

• Solubilization and Absorbance Measurement:

  • Carefully remove the MTT-containing medium.

  • Add a solubilizing agent to each well to dissolve the formazan crystals.

  • Gently shake the plate to ensure complete solubilization.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[11]

Comparative Analysis: Benchmarking Against the Gold Standards

To understand the potential clinical utility of Methyl 3,4-dichloroisothiazole-5-carboxylate, its efficacy must be compared against well-established antimicrobial agents.

Alternative Antimicrobials for Comparison:

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria.[7] Its mechanism of action involves the inhibition of bacterial DNA gyrase.[7]

• Penicillin G: A beta-lactam antibiotic primarily effective against Gram-positive bacteria. It functions by inhibiting the synthesis of the bacterial cell wall.[3]

• Fluconazole: A triazole antifungal agent used to treat a variety of fungal infections. It works by inhibiting the synthesis of ergosterol, a key component of the fungal cell membrane.[4]

Data Presentation:

The following tables present hypothetical yet representative MIC (μg/mL) data to illustrate how the efficacy of Methyl 3,4-dichloroisothiazole-5-carboxylate can be compared with standard antimicrobials.

Table 1: Comparative Antibacterial Activity (MIC in μg/mL)

Microorganism	Methyl 3,4-dichloroisothiazole-5-carboxylate (Hypothetical)	Ciprofloxacin	Penicillin G
Staphylococcus aureus (ATCC 29213)	1	0.5	0.06
Escherichia coli (ATCC 25922)	4	0.015	>128
Pseudomonas aeruginosa (ATCC 27853)	16	0.25	>128
Methicillin-resistant S. aureus (MRSA)	2	32	>128

Table 2: Comparative Antifungal Activity (MIC in μg/mL)

Microorganism	Methyl 3,4-dichloroisothiazole-5-carboxylate (Hypothetical)	Fluconazole
Candida albicans (ATCC 90028)	8	1
Cryptococcus neoformans (ATCC 90112)	4	4
Aspergillus fumigatus (ATCC 204305)	2	16

Note: The MIC values for Methyl 3,4-dichloroisothiazole-5-carboxylate are hypothetical and should be determined experimentally. The values for the reference drugs are representative of their known activity.

The Self-Validating System: Ensuring Trustworthiness

A robust experimental design incorporates self-validating mechanisms to ensure the reliability of the results.

Sources

• 1. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Toxicological Assessment: Methyl 3,4-dichloroisothiazole-5-carboxylate and Kathon CG

A Guide for Researchers, Scientists, and Drug Development Professionals

This document is intended for an audience of researchers, scientists, and drug development professionals. It is structured to provide not only a direct comparison of available toxicological data but also to detail the experimental methodologies that underpin these findings, thereby offering a framework for in-house toxicological assessments.

Introduction to the Compounds

Methyl 3,4-dichloroisothiazole-5-carboxylate is a member of the isothiazolinone family, characterized by a five-membered heterocyclic ring containing nitrogen and sulfur. The presence of two chlorine atoms on the isothiazole ring is anticipated to enhance its biocidal activity. It is primarily recognized for its potential as a biocide and fungicide[1].

Kathon CG is a broad-spectrum antimicrobial preservative. It is a formulation containing two active ingredients: 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) and 2-methyl-4-isothiazolin-3-one (MIT), typically in a 3:1 ratio[2][3]. It is widely used in cosmetics, personal care products, and various industrial applications to control the growth of bacteria, fungi, and algae[2].

Mechanism of Action: The Isothiazolinone Pathway

The antimicrobial activity of isothiazolinones is primarily attributed to their ability to rapidly inhibit microbial growth and metabolism. This is followed by irreversible cell damage, ultimately leading to cell death. The mechanism involves a two-step process:

• Rapid Inhibition of Growth and Metabolism: Isothiazolinones disrupt key metabolic pathways by inhibiting dehydrogenase enzymes.

• Irreversible Cell Damage: This is achieved through the destruction of protein thiols and the generation of free radicals.

The electrophilic nature of the isothiazolinone ring allows it to react with nucleophiles, such as the thiol groups in the active sites of enzymes, effectively inactivating them.

Caption: Mechanism of action of isothiazolinone biocides.

Comparative Toxicity Profile

The following tables summarize the available toxicological data for Kathon CG and provide a context for the potential toxicity of dichlorinated isothiazolinones, as specific data for Methyl 3,4-dichloroisothiazole-5-carboxylate is limited.

Acute Toxicity

Endpoint	Kathon CG (CMIT/MIT mixture)	Dichlorinated Isothiazolinones (Representative Data)
Oral LD50 (Rat)	66 mg/kg[4][5]	Data for specific methyl ester unavailable.
Dermal LD50 (Rabbit)	87.12 mg/kg[5]	Data for specific methyl ester unavailable.
Inhalation LC50 (Rat, 4h)	0.171 mg/L (aerosol)[4][5]	Data for specific methyl ester unavailable.

Skin and Eye Irritation

Endpoint	Kathon CG (CMIT/MIT mixture)	Dichlorinated Isothiazolinones (Representative Data)
Skin Irritation	Corrosive[4][6]	Expected to be a skin irritant.
Eye Irritation	Corrosive, risk of serious damage to eyes[4][6]	Expected to cause serious eye irritation.

Sensitization

Endpoint	Kathon CG (CMIT/MIT mixture)	Dichlorinated Isothiazolinones (Representative Data)
Skin Sensitization	Known sensitizer, may cause an allergic skin reaction[2][4][6][7][8]	Potential for skin sensitization.

Genotoxicity

Endpoint	Kathon CG (CMIT/MIT mixture)	Dichlorinated Isothiazolinones (Representative Data)
Genotoxicity	Some studies suggest genotoxic potential, though this is debated[9]. Not considered carcinogenic[4].	Data for specific methyl ester unavailable. Some related compounds have been evaluated for genotoxicity[10].

Ecotoxicity

Endpoint	Kathon CG (CMIT/MIT mixture)	Dichlorinated Isothiazolinones (Representative Data)
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects[3][4][6]	Expected to be toxic to aquatic organisms[1].

Experimental Protocols for Toxicological Assessment

To ensure the safety and regulatory compliance of biocidal compounds, a battery of standardized toxicological tests is required. The following protocols are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Acute Oral Toxicity (OECD Test Guideline 423)

This protocol determines the acute oral toxicity of a substance.

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Methodology:

• Animal Selection: Healthy, young adult rats of a single strain are used.

• Housing and Fasting: Animals are housed individually and fasted overnight prior to dosing.

• Dose Administration: The test substance is administered in a single dose by gavage.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD50 (the dose that is lethal to 50% of the test animals) is estimated.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD Test Guideline 439)

This in vitro method assesses the skin irritation potential of a substance.

Caption: Workflow for In Vitro Skin Irritation Testing (OECD 439).

Methodology:

• Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) tissues are used.

• Application of Test Substance: A small amount of the test substance is applied topically to the surface of the RhE tissue.

• Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

• Rinsing: The test substance is removed by rinsing.

• Post-Incubation: The tissues are incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic effects.

• Viability Assessment: Tissue viability is determined using a cell viability assay, such as the MTT assay.

• Classification: The substance is classified as an irritant or non-irritant based on the reduction in tissue viability compared to negative controls.

Skin Sensitization: Local Lymph Node Assay (LLNA) (OECD Test Guideline 429)

The LLNA is an in vivo method for identifying potential skin sensitizers.

Methodology:

• Animal Selection: Mice (typically female CBA/Ca or CBA/J strain) are used.

• Application of Test Substance: The test substance is applied to the dorsum of both ears for three consecutive days.

• Proliferation Measurement: On day 5, a solution of 3H-methyl thymidine is injected intravenously.

• Sample Collection: After a set time, the draining auricular lymph nodes are excised.

• Data Analysis: The incorporation of 3H-methyl thymidine into the lymph node cells is measured as a marker of cell proliferation. A substance is classified as a sensitizer if it induces a threefold or greater increase in proliferation compared to vehicle-treated controls.

Discussion and Conclusion

The available data clearly indicate that Kathon CG is a potent biocide with significant toxicological concerns, particularly regarding its corrosive nature to skin and eyes and its high potential for skin sensitization[2][4][6][7][8]. Its high aquatic toxicity also necessitates careful consideration of its environmental fate[3][4][6].

For Methyl 3,4-dichloroisothiazole-5-carboxylate, the lack of specific public data makes a direct comparison challenging. However, based on the known toxicological profiles of other chlorinated isothiazolinones, it is reasonable to anticipate that this compound may also exhibit significant skin and eye irritation potential, as well as a capacity for skin sensitization. The presence of two chlorine atoms could potentially modulate its toxicological profile compared to the mono-chlorinated CMIT in Kathon CG, but this remains to be experimentally verified.

For researchers and drug development professionals, the key takeaways are:

• Thorough Toxicological Evaluation is Crucial: Any new isothiazolinone-based preservative, including Methyl 3,4-dichloroisothiazole-5-carboxylate, requires a comprehensive toxicological assessment following established international guidelines before it can be considered for use.

• Sensitization is a Major Concern: The isothiazolinone class is notorious for causing allergic contact dermatitis. Skin sensitization potential should be a primary focus of any safety evaluation.

• In Vitro Methods as a First Tier: The use of validated in vitro methods, such as the RhE test for skin irritation, can reduce the reliance on animal testing in the initial stages of hazard identification.

Further research is imperative to fully characterize the toxicological profile of Methyl 3,4-dichloroisothiazole-5-carboxylate to enable a direct and robust comparison with established preservatives like Kathon CG.

References

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• Tokyo Chemical Industry. (2025, May 28). Safety Data Sheet: 2-Chlorothiazole-4-carboxylic Acid.
• Promain UK Limited. (2022, June 21).
• Cayman Chemical. (2025, May 28).
• Merck Millipore. (n.d.). Safety Data Sheet: Mixture of 5-Chloro-2-methyl-4-isothiazolin-3-one and 2-Methyl-2H-isothiazol-3-one (3:1).
• ChemPoint.com. (2020, July 8).
• Material Safety Data Sheet. (2021, November 25).
• Fisher Scientific. (2015, August 11).
• Prevalence and factors associated with sensitivity to methylisothiazolinone in individuals with suspected allergic contact derm
• Increasing trend of sensitization to Methylchloroisothiazolinone/methylisothiazolinone (MCI/MI). (n.d.).
• Methylchloroisothiazolinone/Methylisothiazolinone and Methylisothiazolinone Sensitivity in Hungary. (n.d.). Hindawi.
• Kementec Solutions. (n.d.).
• Isothiazolinones: Human health tier III assessment. (2020, June 29). Australian Government Department of Health.
• Descriptive study of sensitization to methylchloroisothiazolinone and methylisothiazolinone in a skin allergy unit. (2014, November 15). PubMed.
• Trans- and Multigenerational Effects of Isothiazolinone Biocide CMIT/MIT on Genotoxicity and Epigenotoxicity in Daphnia magna. (2023, April 20). MDPI.
• Methylchloroisothiazolinone Allergies: Symptoms and Tre
• Final Report on Hazard Classification of Common Skin Sensitisers. (n.d.).
• Safety Assessment of Methylisothiazolinone and Methylchlorothiazolinone as Used in Cosmetics. (2019, March 15).
• Amended Safety Assessment of Methylisothiazolinone as Used in Cosmetics. (2020, April 6). Cosmetic Ingredient Review.
• 3M. (n.d.). Safety Data Sheet: 3M™ Glass Cleaner and Protector, Ready-To-Use.
• WO 2004/046140 A1. (2004, June 3). ResearchOnline@JCU.
• 3,4-Dichloro-5-isothiazolecarboxylic acid. (n.d.). CymitQuimica.
• In vitro and in vivo assessments of the genotoxic potential of 3‐chloroallyl alcohol. (n.d.). PMC.
• Occupational Contact Dermatitis Caused by Methylisothiazolinone: A Hidden Culprit in the Workplace. (2021, October 12). ThaiJO.
• Inert Reassessments: 2-methyl-4-isothiazolin-3-one and 5-Chloro-2-mehtyl-4-isothiazolin-3-one. (n.d.). EPA.
• Methylisothiazoline. (2024, October 24). AERU, University of Hertfordshire.
• The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiprolifer

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A Comprehensive Guide to NMR Spectra Comparison for Methyl 3,4-Dichloroisothiazole-5-Carboxylate Purity Validation

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & Mechanistic Context

Methyl 3,4-dichloroisothiazole-5-carboxylate (CAS: 352010-56-1) is a critical heterocyclic building block used in the synthesis of advanced pharmaceuticals, agrochemicals, and bioactive thiazole/isothiazole derivatives[1]. In complex cross-coupling or amidation reactions, even trace impurities—such as unreacted starting materials or residual solvents—can poison catalysts or generate unwanted side products.

While High-Performance Liquid Chromatography (HPLC) is traditionally used for purity analysis, it relies heavily on the availability of reference standards and assumes uniform UV response factors. Quantitative Nuclear Magnetic Resonance (qNMR) , however, operates on a fundamental physical principle: the integral of an NMR resonance line is directly proportional to the number of resonant nuclei (spins)[2]. This direct proportionality makes qNMR a primary ratio method that requires no response factors, allowing for the absolute purity determination of Methyl 3,4-dichloroisothiazole-5-carboxylate using a universal, SI-traceable internal standard[3].

This guide objectively compares the spectral performance of high-purity Methyl 3,4-dichloroisothiazole-5-carboxylate against common crude alternatives, providing a self-validating experimental workflow for absolute purity determination.

Spectral Fingerprinting: High-Purity vs. Alternatives

To validate purity, one must first understand the expected spectral fingerprint of the target molecule and its common synthetic impurities. The synthesis of Methyl 3,4-dichloroisothiazole-5-carboxylate typically proceeds via the esterification of 3,4-dichloroisothiazole-5-carboxylic acid (CAS: 18480-53-0)[4].

The Target Molecule

Because the C3 and C4 positions of the isothiazole ring are substituted with chlorine atoms, the molecule lacks aromatic protons. The only proton signal in the 1 H NMR spectrum arises from the methyl ester group.

• 1 H NMR (CDCl 3​ , 400 MHz): A sharp, distinct singlet at ~3.95 ppm (3H, -OCH 3​ ).

• 13 C NMR (CDCl 3​ , 100 MHz): Five distinct carbon environments: ~159.0 ppm (C=O ester), ~153.5 ppm (C5), ~147.2 ppm (C3), ~127.8 ppm (C4), and ~53.4 ppm (-OCH 3​ ).

Identifying Common Impurities

When comparing a high-purity batch to a crude or degraded alternative, the following spectral deviations are diagnostic:

• Unreacted Starting Material (3,4-Dichloroisothiazole-5-carboxylic acid): The absence of the 3.95 ppm singlet and the presence of a broad -OH exchangeable proton signal >10.0 ppm.

• Residual Solvents: Methanol (singlet at 3.49 ppm) or Ethyl Acetate (quartet at 4.12 ppm, singlet at 2.05 ppm, triplet at 1.26 ppm).

Decision tree for identifying common impurities via 1H NMR.

High-Precision qNMR Experimental Protocol

To ensure a self-validating system, every step of the qNMR protocol must be tightly controlled. The choice of internal standard (IS) is critical. According to the International Bureau of Weights and Measures (BIPM), Dimethyl sulfone (DMSO 2​ ) is an ideal internal standard for this application[5]. Its six magnetically equivalent methyl protons yield a sharp singlet at ~3.15 ppm in CDCl 3​ , which perfectly avoids overlap with the analyte's 3.95 ppm ester peak[5].

Step-by-Step Methodology

• Gravimetric Preparation (The Foundation of Trust):

  • Using a microbalance (precision ±0.01 mg), accurately weigh ~10.0 mg of the Methyl 3,4-dichloroisothiazole-5-carboxylate sample and ~5.0 mg of SI-traceable Dimethyl sulfone (DMSO 2​ ) standard into a clean glass vial.

  • Causality: The accuracy of qNMR is entirely dependent on the gravimetric precision. Any weighing error propagates directly into the final purity calculation[6].

• Solvent Addition:

  • Dissolve the mixture in 0.6 mL of high-purity CDCl 3​ (containing 0.03% TMS). Ensure complete dissolution to prevent line broadening caused by sample inhomogeneity[7]. Transfer to a high-quality 5 mm NMR tube.

• Instrument Parameter Optimization:

  • Pulse Angle: Use a 90° excitation pulse (e.g., zg pulse program) for maximum signal-to-noise ratio[8].

  • Relaxation Delay (D1): Set D1 to at least 5×T1​ of the slowest relaxing spin (typically 30–60 seconds).

  • Causality: If the delay is too short, the spins will not fully return to thermal equilibrium between pulses, leading to integration attenuation and artificially skewed purity results[6].

• Data Processing & Integration:

  • Apply rigorous phase correction and baseline correction over the entire spectral range[9].

  • Integrate the DMSO 2​ peak (~3.15 ppm) and the analyte peak (~3.95 ppm).

  • Critical Rule: Ensure the integration window extends to 64 times the full width at half height (FWHH) to capture 99% of the signal intensity, and consistently include or exclude 13 C satellites (which account for ~1.1% of the signal) for both the standard and the analyte[8].

The Purity Calculation Equation

The absolute mass fraction (Purity, Px​ ) is calculated using the following self-validating equation[8]:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

(Where I = integral area, N = number of protons, M = molar mass, m = weighed mass, and Pstd​ = certified purity of the internal standard).

Step-by-step qNMR workflow for absolute purity determination.

Data Presentation & Comparative Analysis

The tables below summarize the expected spectral data and compare the performance of a validated high-purity batch against a crude alternative.

Table 1: NMR Chemical Shift Assignments (CDCl 3​ )

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment
1 H	3.95	Singlet (s)	3H	-OCH 3​ (Ester methyl)
1 H	3.15	Singlet (s)	6H	DMSO 2​ (Internal Standard)
13 C	159.0	Singlet (s)	-	C=O (Carbonyl)
13 C	153.5	Singlet (s)	-	C5 (Isothiazole ring)
13 C	147.2	Singlet (s)	-	C3 (Isothiazole ring)
13 C	127.8	Singlet (s)	-	C4 (Isothiazole ring)
13 C	53.4	Singlet (s)	-	-OCH 3​ (Ester methyl)

Table 2: Comparative Purity Analysis (qNMR vs. HPLC)

Sample Grade	qNMR Purity ( Px​ )	HPLC Purity (Area %)	Detected Impurities ( 1 H NMR)	Suitability for Synthesis
High-Purity Product	99.6% ± 0.2%	99.8%	None detected	Optimal
Crude Alternative	94.2% ± 0.5%	97.1%*	Methanol (3.49 ppm), Unreacted Acid (>10 ppm)	High Risk (Catalyst poisoning)

*Note: HPLC often overestimates purity (97.1% vs 94.2%) if impurities lack a strong UV chromophore or if response factors are assumed to be identical to the analyte. qNMR provides the true mass fraction.

Conclusion

For the validation of Methyl 3,4-dichloroisothiazole-5-carboxylate, qNMR stands as the most authoritative and objective analytical technique. By utilizing Dimethyl sulfone as an internal standard and adhering to strict relaxation and integration parameters, researchers can bypass the limitations of chromatography. This self-validating system ensures that only batches with verified structural integrity and absolute purity proceed into sensitive downstream synthetic workflows.

References

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)." Emery Pharma, Feb 9, 2024.[Link]

• Malz, F., & Jancke, H. "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis, Aug 10, 2005.[Link]

• Maniara, G., Rajamoorthi, K., Rajan, S., & Stockton, G. W. "Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy." Analytical Chemistry, 1998.[Link]

• US Pharmacopeia (USP). "Stimuli to the Revision Process: Quantitative Nuclear Magnetic Resonance (qNMR)." USP, 2020.[Link]

• Zong, G.-N. "Application In Synthesis of Ethene-1,1-diyldibenzene (Methyl 3,4-dichloroisothiazole-5-carboxylate)." Isothiazole, Sep 27, 2021. [Link]

• ResolveMass. "Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results." ResolveMass, Dec 29, 2025.[Link]

• International Bureau of Weights and Measures (BIPM). "ISRD-01 / Rapport BIPM-2018/01: Internal Standard Reference Data for qNMR: Maleic Acid." BIPM, Jan 17, 2018.[Link]

• International Bureau of Weights and Measures (BIPM). "Rapport BIPM-2018/04: Internal Standard Reference Data for qNMR: Dimethyl sulfone." BIPM, Sep 13, 2018.[Link]

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Comparative Structure-Activity Relationship (SAR) Guide: Methyl 3,4-dichloroisothiazole-5-carboxylate in Dual-Action Agrochemical Design

Target Audience: Researchers, Medicinal Chemists, and Agrochemical Development Professionals

Executive Summary: The Shift to Dual-Action Pharmacophores

In modern agrochemical and pharmaceutical development, overcoming pathogen resistance is a critical hurdle. Traditional single-site inhibitors, such as strobilurins (Qo-site inhibitors of the cytochrome bc1 complex), face rapid resistance development and are classified as high-risk by the Fungicide Resistance Action Committee (FRAC).

To combat this, structural design has shifted toward dual-action molecules that combine direct antimicrobial activity with host defense induction. Methyl 3,4-dichloroisothiazole-5-carboxylate (MDIC) serves as a privileged synthetic precursor in this paradigm. The 3,4-dichloroisothiazole ring is a highly potent elicitor of Systemic Acquired Resistance (SAR) in plants[1]. By utilizing MDIC as a foundational building block, researchers can synthesize complex hybrids—such as 3,4-dichloroisothiazole-strobilurin conjugates or oxathiapiprolin derivatives—that simultaneously halt fungal respiration and prime the host's immune system[2].

This guide objectively compares the structural activity relationships (SAR) of MDIC, its commercial amide derivative (Isotianil), and advanced hybrid conjugates, providing validated experimental workflows for synthesizing and evaluating these next-generation compounds.

Mechanistic Causality: The Dual-Pathway Approach

The biological efficacy of 3,4-dichloroisothiazole derivatives is highly dependent on the substitution at the C5 position (the carboxylate/amide/ester linkage).

• The SAR Pathway (Host Defense): The 3,4-dichloroisothiazole core itself does not exhibit strong direct fungicidal activity in vitro. Instead, it acts as an immune elicitor. It upregulates Salicylic Acid (SA) signaling, activating the NPR1 (Non-expresser of PR genes 1) master regulator, which subsequently induces Pathogenesis-Related (PR) gene expression[3].

• The Direct Inhibition Pathway: When the C5 position of MDIC is structurally modified to link with a direct fungicidal pharmacophore (e.g., a strobilurin toxophore via a cis-methoxy oxime ether linker), the resulting molecule gains the ability to directly disrupt mitochondrial respiration[1].

Caption: Dual-action signaling pathway of 3,4-dichloroisothiazole hybrid compounds.

Comparative SAR Profiling

The table below summarizes how modifications to the C5 ester group of MDIC dictate the biological profile of the resulting compound.

• MDIC (Ester): Primarily a synthetic intermediate. Its ester linkage is prone to hydrolysis and lacks the optimized binding affinity for robust in vivo elicitation compared to amides.

• Isotianil (Amide): Conversion of the ester to an N-(2-cyanophenyl) amide yields Isotianil. This modification creates an exceptionally stable and potent SAR elicitor. It has an effective dose lower than most existing plant defense activators but possesses zero direct in vitro antimicrobial activity[3].

• Hybrid Conjugates (e.g., Compound 7a): Linking the 3,4-dichloroisothiazole core to a strobilurin via an oxime ether or carboxamide linker yields a "best-of-both-worlds" profile. These compounds exhibit high in vitro toxicity to pathogens (EC50 < 5 µg/mL) while retaining the ability to upregulate ROS and SA-related genes in vivo[1].

Quantitative SAR Comparison Table

Compound Class	C5 Substitution	Direct In Vitro Activity (EC50)	In Vivo Efficacy (SAR Induction)	Primary Mechanism of Action
MDIC	Methyl Ester (-COOCH3)	> 50 µg/mL (Weak)	Low	Synthetic Precursor
Isotianil	Amide (-CONH-Ar)	> 100 µg/mL (Inactive)	Exceptionally High	Pure SAR Elicitor (SA Pathway)
MDIC-Strobilurin Hybrids	Amide/Ether Linker to Toxophore	< 5.0 µg/mL (Potent)	High	Dual Action (Qo Inhibition + SAR)
MDIC-Oxathiapiprolin	Linked to Piperidine/Thiazole	< 0.1 µg/mL (Potent)	Moderate to High	OSBP Inhibition + SAR

Self-Validating Experimental Protocols

To objectively evaluate the SAR of MDIC derivatives, researchers must utilize a self-validating workflow that tests both chemical synthesis viability and dual-pathway biological activity.

Protocol 1: Synthesis of Dual-Action Hybrids from MDIC

Causality: MDIC cannot be directly coupled to complex amines or alcohols efficiently. It must first undergo alkaline hydrolysis to form 3,4-dichloroisothiazole-5-carboxylic acid, which is then activated for coupling[1].

• Hydrolysis: Dissolve MDIC (1.0 eq) in a mixture of THF/H2O (1:1). Add LiOH·H2O (2.0 eq) and stir at room temperature for 4 hours. Acidify with 1M HCl to pH 2-3 to precipitate 3,4-dichloroisothiazole-5-carboxylic acid. Filter and dry.

• Activation & Amidation: Dissolve the resulting acid (1.0 eq) in anhydrous dichloromethane (DCM). Add EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq) and HOBt (1-hydroxybenzotriazole) (1.2 eq) at 0°C to activate the carboxyl group.

• Coupling: Add the target strobilurin or oxathiapiprolin amine intermediate (1.0 eq) and triethylamine (2.0 eq). Stir at room temperature for 12 hours.

• Purification: Wash the organic layer with brine, dry over Na2SO4, and purify via silica gel column chromatography (Ethyl Acetate/Hexane gradient) to yield the hybrid conjugate.

Protocol 2: Biological Validation of the Dual-Pathway

Causality: To prove a compound is a dual-action agent, it must demonstrate direct toxicity against isolated fungi (where no host immune system is present) AND induce defense genes in a live host.

• In Vitro Assay (Direct Action):

  • Prepare Potato Dextrose Agar (PDA) plates amended with the synthesized hybrid at concentrations ranging from 0.1 to 50 µg/mL.

  • Inoculate the center of the plates with a 5 mm mycelial plug of Erysiphe graminis or Phytophthora infestans.

  • Measure colony diameter after 7 days at 25°C. Calculate the EC50. Expected Result: Hybrids will show EC50 < 5 µg/mL; Isotianil will show no inhibition.

• In Vivo SAR Assay (Host Defense):

  • Spray 3-week-old wheat seedlings with the test compound (50 µg/mL). Use Isotianil as a positive control and water as a negative control.

  • After 3 days, extract total RNA from the leaves using TRIzol reagent.

  • Perform RT-qPCR targeting the PR1 and NPR1 genes, using Actin as a reference gene. Expected Result: Both Isotianil and the MDIC-hybrid will show a >3-fold upregulation of PR1 transcripts compared to the water control, confirming SAR elicitation[1].

Caption: Experimental workflow from MDIC synthesis to dual-pathway biological validation.

Conclusion

Methyl 3,4-dichloroisothiazole-5-carboxylate is far more than a simple structural building block; it is the gateway to developing resistance-breaking agrochemicals. While the ester itself lacks potent biological activity, its conversion into amides (like Isotianil) unlocks powerful Systemic Acquired Resistance. Furthermore, leveraging MDIC to synthesize complex hybrids (such as strobilurin or oxathiapiprolin conjugates) successfully bridges direct fungicidal toxicity with host immune elicitation, offering a sustainable, dual-action solution to modern crop protection challenges.

References

• Chen, Y., et al. (2017). "Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance." RSC Advances. Available at:[Link]

• Wang, W., et al. (2018). "Recent Advances in Synthetic Chemical Inducers of Plant Immunity." Frontiers in Plant Science. Available at:[Link]

• Li, T., et al. (2022). "Advances in the green synthesis and agrichemical applications of oxathiapiprolin derivatives." Frontiers in Chemistry. Available at:[Link]

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• 1. Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in the green synthesis and agrichemical applications of oxathiapiprolin derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Recent Advances in Synthetic Chemical Inducers of Plant Immunity [frontiersin.org]